2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone

• CAS: 144685-61-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone

Introduction

2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is a small molecule featuring a central ethanone core substituted with a methylamino group at the alpha-position and a pyrrolidine ring via an amide linkage. Its chemical structure, particularly the β-keto-amine and pyrrolidine moieties, places it within the broader class of compounds related to synthetic cathinones. While this specific molecule is not as extensively studied as some of its more notorious analogues, its structural motifs suggest a potential for biological activity, making a thorough understanding of its chemical properties crucial for researchers in medicinal chemistry, pharmacology, and toxicology.

This guide provides a comprehensive overview of the known and predicted chemical properties of 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone and its hydrochloride salt. Drawing upon data from public chemical databases and analogous scientific literature, we will delve into its physicochemical characteristics, plausible synthetic routes, analytical characterization, and anticipated biological and toxicological profiles. The information herein is intended to serve as a foundational resource for professionals requiring a detailed understanding of this compound for research and development purposes.

Physicochemical Properties

The fundamental physicochemical properties of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone are summarized below. It is important to note that while some data is available for the free base, more specific information often pertains to its more common hydrochloride salt.

Property	Value (Free Base)	Value (Hydrochloride Salt)	Source
Molecular Formula	C₇H₁₄N₂O	C₇H₁₅ClN₂O	[1]
Molecular Weight	142.20 g/mol	178.66 g/mol	[1]
IUPAC Name	2-(methylamino)-1-(pyrrolidin-1-yl)ethanone	2-(methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride	[1]
CAS Number	Not assigned	144685-61-0	-
Appearance	Predicted: Colorless to pale yellow oil or low melting solid	Likely a white to off-white crystalline solid	Analogy
Solubility	Predicted: Soluble in water and polar organic solvents	Predicted: Highly soluble in water, soluble in methanol and ethanol	Analogy
Melting Point	Not determined	Not determined (related cathinones melt in the 160-220 °C range)	[2]
Boiling Point	Not determined	Decomposes upon heating	[2]
pKa (predicted)	~8-9 for the secondary amine	Not applicable	Analogy

Expert Insights: The presence of both a hydrogen bond donor (the secondary amine) and multiple hydrogen bond acceptors (the carbonyl oxygen and both nitrogen atoms) suggests that the free base will have moderate polarity. The formation of the hydrochloride salt significantly increases its polarity and water solubility, which is a common strategy to improve the handling and bioavailability of amine-containing compounds. The predicted pKa of the secondary amine is crucial for understanding its behavior in physiological systems, as it will be predominantly protonated at physiological pH.

Synthesis and Purification

Proposed Synthetic Pathway: Amide Coupling

A common and effective method for forming the amide bond in the target molecule is the reaction between 1-(2-chloroacetyl)pyrrolidine and methylamine. This pathway is illustrated below.

Caption: Proposed two-step synthesis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 1-(2-Chloroacetyl)pyrrolidine

• Reaction Setup: To a solution of pyrrolidine (1.0 eq) and a non-nucleophilic base such as triethylamine or pyridine (1.1 eq) in a suitable aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF), cooled to 0 °C in an ice bath, add chloroacetyl chloride (1.05 eq) dropwise.

• Reaction Execution: Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature, stirring for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, quench the reaction with water. Separate the organic layer, and wash it sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 1-(2-chloroacetyl)pyrrolidine, which can be used in the next step without further purification or purified by vacuum distillation.

Step 2: Synthesis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone

• Reaction Setup: Dissolve the crude 1-(2-chloroacetyl)pyrrolidine (1.0 eq) in a polar aprotic solvent such as acetonitrile.

• Reaction Execution: Add an excess of methylamine (typically a 40% solution in water or a solution in ethanol, 2-3 eq) to the mixture. Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: After the reaction is complete, remove the solvent under reduced pressure. Dissolve the residue in water and wash with a nonpolar solvent like diethyl ether to remove any unreacted starting material. Basify the aqueous layer with NaOH and extract the product into dichloromethane. Combine the organic extracts, dry over Na₂SO₄, and concentrate to yield the crude free base.

• Salt Formation (Optional): To prepare the hydrochloride salt, dissolve the free base in a suitable solvent like diethyl ether or isopropanol and add a solution of HCl in the same solvent dropwise until precipitation is complete. Collect the resulting solid by filtration, wash with cold solvent, and dry under vacuum.

Expert Insights on Synthesis: The choice of base and solvent in the first step is critical to avoid side reactions. The use of an excess of methylamine in the second step helps to drive the reaction to completion and minimize the formation of the bis-alkylated byproduct. Purification of the final compound can be achieved by column chromatography on silica gel for the free base or by recrystallization for the hydrochloride salt.

Analytical Characterization

A comprehensive analytical characterization is essential for the unambiguous identification and purity assessment of 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone. Based on the analysis of structurally similar compounds found in the literature, the following spectral characteristics are expected.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be informative. The methyl group on the nitrogen will likely appear as a singlet around 2.3-2.5 ppm. The methylene protons adjacent to the carbonyl group would be a singlet around 3.2-3.4 ppm. The protons on the pyrrolidine ring will show characteristic multiplets. The two methylene groups adjacent to the nitrogen will be deshielded and appear in the range of 3.3-3.6 ppm, while the other two methylene groups will be found further upfield, around 1.8-2.0 ppm.[2]

• ¹³C NMR: The carbonyl carbon is expected to be the most downfield signal, typically in the range of 170-175 ppm. The carbons of the pyrrolidine ring adjacent to the nitrogen will be in the 45-50 ppm region. The methylene carbon adjacent to the carbonyl will be around 55-60 ppm, and the methyl carbon will be in the 35-40 ppm range.

Mass Spectrometry (MS)

Electron ionization (EI) mass spectrometry of the free base would likely show a molecular ion peak (M⁺) at m/z 142. A prominent fragmentation pathway for related α-aminoketones involves cleavage alpha to the carbonyl group, which would lead to characteristic fragment ions. For instance, the loss of the methylamino-methyl radical could result in an ion at m/z 98, corresponding to the N-acylpyrrolidine fragment. Another common fragmentation would be the formation of the pyrrolidinium ion at m/z 70.

Caption: Predicted major fragmentation pathways in EI-MS.

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong carbonyl (C=O) stretch of the amide group, expected in the region of 1630-1660 cm⁻¹. Other significant peaks would include C-H stretching vibrations from the alkyl groups around 2850-3000 cm⁻¹ and a C-N stretching vibration in the 1100-1300 cm⁻¹ region. The N-H stretching of the secondary amine may be visible as a weak to medium band around 3300-3500 cm⁻¹.

Biological Activity and Toxicological Profile (Inferred)

There is no specific pharmacological or toxicological data available for 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone in the peer-reviewed literature. However, its structural similarity to synthetic cathinones, such as pyrovalerone and its analogues, allows for an informed prediction of its potential biological effects.[4][5]

Predicted Pharmacological Action

Many synthetic cathinones containing a pyrrolidine ring are known to be potent inhibitors of the dopamine transporter (DAT) and the norepinephrine transporter (NET), with less activity at the serotonin transporter (SERT).[4][5] This mechanism of action leads to increased synaptic concentrations of dopamine and norepinephrine, resulting in psychostimulant effects. It is therefore plausible that 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone could act as a monoamine reuptake inhibitor.

Caption: Predicted mechanism of action via monoamine transporter inhibition.

Anticipated Toxicological Profile

The acute and chronic toxicity of synthetic cathinones is a significant public health concern. If 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone shares the pharmacological profile of its analogues, its use could be associated with a range of adverse effects.

• Cardiovascular: Tachycardia, hypertension, and potential for cardiac arrest.[2][6]

• Neurological: Agitation, paranoia, hallucinations, psychosis, and seizures.[6][7]

• Systemic: Hyperthermia, rhabdomyolysis, and multi-organ failure in cases of overdose.[2]

Expert Insights on Biological Activity: The lack of a phenyl ring, which is present in many of the highly potent psychoactive cathinones, may modulate the activity of this compound. However, the core pharmacophore responsible for transporter interaction is present. Therefore, any research involving this compound should be conducted with extreme caution and appropriate safety measures until its pharmacological and toxicological profiles are empirically determined. In vitro binding assays and transporter uptake assays would be the first logical steps in characterizing its biological activity.[8]

Safety and Handling

Given the potential for significant biological activity and toxicity, strict safety protocols should be followed when handling 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone and its salts.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Engineering Controls: Handle the compound in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

• Hazard Statements (for HCl salt):

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements (for HCl salt):

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Conclusion

2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is a compound of interest due to its structural relationship to a class of biologically active molecules. While specific experimental data for this compound is sparse, a comprehensive profile can be constructed by drawing analogies from well-documented related structures. This guide has provided a detailed overview of its predicted physicochemical properties, a plausible synthetic route, expected analytical characteristics, and a potential biological and toxicological profile. It is imperative that any future research on this compound includes rigorous empirical determination of these properties to ensure safe handling and accurate interpretation of experimental results.

References

• Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones: 1-(4-fluoro-3-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one (4-F-3-Me-α-PVP) and N-ethyl-2-amino-1-phenylheptan-1-one (N-ethylheptedrone). MDPI. [Link]

• Meltzer, P. C., Butler, D., Deschamps, J. R., & Madras, B. K. (2006). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors. Journal of medicinal chemistry, 49(4), 1420–1432. [Link]

• PubChem. (n.d.). 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone. National Center for Biotechnology Information. Retrieved from [Link]

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• Gavrilović, I., Gelu, Y., & Abbate, V. (2022). In Vitro Metabolic Study of Four Synthetic Cathinones: 4-MPD, 2-NMC, 4F-PHP and bk-EPDP. Pharmaceuticals, 15(1), 89. [Link]

• Goullé, J. P., & Lacroix, C. (2013). Toxicity and death following recreational use of 2-pyrrolidino valerophenone. Clinical Toxicology, 51(9), 895-896. [Link]

• Brandt, S. D., et al. (2015). Identification of pyrolysis products of the new psychoactive substance 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone hydrochloride (bk-2C-B) and its iodo analog bk-2C-I. Drug Testing and Analysis, 7(7), 587-597. [Link]

• Al-Sheddi, E. S., et al. (2022). Comprehensive evaluation of the toxicological effects of commonly encountered synthetic cathinones using in silico methods. Toxics, 10(11), 659. [Link]

• Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones: 1-(4-fluoro-3-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one (4-F-3-Me-α-PVP) and N-ethyl-2-amino-1-phenylheptan-1-one (N-ethylheptedrone). (2023). ResearchGate. [Link]

• Suyama, K., et al. (2017). Recently abused synthetic cathinones, α-pyrrolidinophenone derivatives: A review of their pharmacology, acute toxicity, and metabolism. Forensic Toxicology, 35(1), 1-15. [Link]

• Meltzer, P. C., Butler, D., Deschamps, J. R., & Madras, B. K. (2006). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogues: a promising class of monoamine uptake inhibitors. Journal of medicinal chemistry, 49(4), 1420–1432. [Link]

• Grimm, L., et al. (2013). Pharmacological characterization of 2-methyl-N-((2'-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), a high-affinity antagonist selective for κ-opioid receptors. Journal of Pharmacology and Experimental Therapeutics, 345(2), 282-292. [Link]

• LookChem. (n.d.). 1-(3-Hydroxy-1-pyrrolidinyl)-2-(methylamino)-1-ethanone hydrochloride. [Link]

• European Monitoring Centre for Drugs and Drug Addiction. (2014). 1-Phenyl-2-(pyrrolidin-1-yl)pentan-1-one (α-PVP). [Link]

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2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone mechanism of action

An In-Depth Technical Guide to the Hypothesized Mechanism of Action of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone

Abstract

This technical guide provides a comprehensive analysis of the hypothesized mechanism of action for 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone, a synthetic cathinone derivative. Due to a lack of direct empirical data for this specific molecule, this document synthesizes information from structurally analogous and well-researched pyrovalerone and α-pyrrolidinophenone-type stimulants. The primary hypothesized mechanism is the inhibition of dopamine and norepinephrine transporters, leading to psychostimulant effects. This guide details the molecular pharmacology of related compounds, outlines robust experimental protocols to validate these hypotheses, and provides the necessary framework for researchers and drug development professionals to investigate this and similar novel psychoactive substances.

Introduction and Chemical Classification

2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is a synthetic molecule belonging to the cathinone class, characterized by a β-keto-amphetamine backbone.[1][2][3] Its structure, featuring a pyrrolidine ring, places it within the subgroup of pyrrolidinophenone derivatives. Prominent and extensively studied members of this family include pyrovalerone, 3,4-methylenedioxypyrovalerone (MDPV), and α-pyrrolidinopentiophenone (α-PVP).[4][5][6] These compounds are recognized for their potent psychostimulant properties, which are attributed to their interaction with the monoamine neurotransmitter systems.[5][6][7] Given the structural similarities, it is scientifically plausible to hypothesize that 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone shares a comparable pharmacological profile with its better-understood analogs.

The core structure consists of an ethanone linker between a methylamino group and a pyrrolidin-1-yl moiety. While specific data for this compound is sparse, its chemical scaffold strongly suggests a primary interaction with monoamine transporters.

Hypothesized Mechanism of Action: A Focus on Monoamine Transporters

The central hypothesis for the mechanism of action of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is its function as a monoamine transporter reuptake inhibitor, with a likely selectivity for the dopamine transporter (DAT) and the norepinephrine transporter (NET) over the serotonin transporter (SERT).[8][9] This hypothesis is built upon extensive research into pyrovalerone and its derivatives, which consistently demonstrate this pharmacological profile.[1][3][4][6]

Interaction with Dopamine and Norepinephrine Transporters

Pyrovalerone cathinones are potent inhibitors of DAT and NET.[1][4][9] By binding to these transporters on the presynaptic membrane, they block the reuptake of dopamine and norepinephrine from the synaptic cleft. This inhibition leads to an accumulation of these neurotransmitters in the synapse, thereby enhancing and prolonging dopaminergic and noradrenergic signaling. The resulting increase in neuronal activity in reward and arousal pathways is believed to mediate the pronounced psychostimulant effects, such as euphoria, increased energy, and alertness, commonly associated with this class of compounds.[7][10]

Limited Affinity for the Serotonin Transporter

A defining characteristic of many pyrovalerone-type cathinones is their relatively low affinity for the serotonin transporter (SERT).[8][9] This selectivity for DAT/NET distinguishes them from other classes of stimulants like MDMA, which have significant serotonergic activity. The low SERT interaction of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone, if consistent with its analogs, would suggest a pharmacological profile more aligned with traditional stimulants like cocaine and methylphenidate.[7]

Signaling Pathway Overview

The proposed signaling pathway initiated by 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is depicted below. The primary action is extracellular, involving the competitive inhibition of monoamine transporters.

Figure 1: Hypothesized signaling pathway for 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone.

Experimental Protocols for Mechanism Validation

To rigorously test the hypothesized mechanism of action, a series of in vitro and in vivo experiments are necessary. The following protocols are standard in the field of neuropharmacology for characterizing novel psychoactive substances.

In Vitro Radioligand Binding Assays

These assays determine the affinity of the test compound for the monoamine transporters.

Objective: To quantify the binding affinity (Ki) of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone at human DAT, NET, and SERT.

Methodology:

• Preparation of Membranes: Utilize cell lines (e.g., HEK293) stably expressing the human dopamine (hDAT), norepinephrine (hNET), or serotonin (hSERT) transporters. Prepare membrane homogenates from these cells.

• Radioligand Selection:

  • For hDAT: [³H]WIN 35,428

  • For hNET: [³H]Nisoxetine

  • For hSERT: [³H]Citalopram

• Assay Procedure:

  • Incubate the cell membranes with a fixed concentration of the appropriate radioligand and varying concentrations of the test compound (2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone).

  • Incubate at room temperature for a specified time (e.g., 2 hours) to reach equilibrium.

  • Terminate the reaction by rapid filtration through glass fiber filters.

  • Wash the filters to remove unbound radioligand.

  • Quantify the bound radioactivity using liquid scintillation counting.

• Data Analysis:

  • Calculate the IC₅₀ value (the concentration of the test compound that inhibits 50% of specific radioligand binding).

  • Convert the IC₅₀ to a Ki (inhibition constant) value using the Cheng-Prusoff equation.

Expected Outcome: Based on analogs, it is expected that 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone will exhibit low nanomolar Ki values for DAT and NET, and a significantly higher (micromolar or greater) Ki for SERT.

In Vitro Synaptosomal Uptake Assays

These functional assays measure the potency of the test compound to inhibit the reuptake of neurotransmitters.

Objective: To determine the functional potency (IC₅₀) of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone to inhibit the uptake of [³H]dopamine, [³H]norepinephrine, and [³H]serotonin into rat brain synaptosomes.[8][11]

Methodology:

• Synaptosome Preparation: Isolate synaptosomes from specific rat brain regions (e.g., striatum for dopamine, hippocampus for serotonin, and cortex for norepinephrine).

• Uptake Assay:

  • Pre-incubate synaptosomes with varying concentrations of the test compound or a vehicle control.

  • Initiate uptake by adding a fixed concentration of the respective radiolabeled monoamine ([³H]DA, [³H]NE, or [³H]5-HT).

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C.

  • Terminate uptake by rapid filtration and washing with ice-cold buffer.

  • Quantify the radioactivity retained by the synaptosomes via liquid scintillation counting.

• Data Analysis:

  • Determine the IC₅₀ values for the inhibition of uptake for each monoamine.

Expected Outcome: The IC₅₀ values should correlate with the binding affinities, demonstrating potent inhibition of dopamine and norepinephrine uptake, with weak or no inhibition of serotonin uptake.

Assay	Parameter	Expected Potency (based on analogs)
DAT Binding	Ki	10 - 100 nM
NET Binding	Ki	10 - 100 nM
SERT Binding	Ki	> 1000 nM
DA Uptake	IC₅₀	10 - 200 nM
NE Uptake	IC₅₀	10 - 200 nM
5-HT Uptake	IC₅₀	> 1000 nM
Table 1: Hypothetical In Vitro Pharmacology Profile of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone.

In Vivo Behavioral Assays

These studies assess the physiological and behavioral effects of the compound in a living organism, providing insights into its overall stimulant properties.

Objective: To evaluate the psychostimulant effects of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone in rodents.

Methodology (Locomotor Activity):

• Animal Model: Use male Swiss-Webster mice or Sprague-Dawley rats.

• Procedure:

  • Acclimate individual animals to open-field activity chambers.

  • Administer various doses of the test compound (e.g., 0.1, 1, 10 mg/kg, intraperitoneally) or vehicle.

  • Record locomotor activity (e.g., distance traveled, rearing frequency) for a set duration (e.g., 2 hours) using automated tracking systems.

• Data Analysis:

  • Compare the locomotor activity of the drug-treated groups to the vehicle control group.

Expected Outcome: A dose-dependent increase in locomotor activity is expected, consistent with the stimulant effects of dopamine and norepinephrine reuptake inhibitors.[3][12]

Figure 2: Experimental workflow for validating the mechanism of action.

Conclusion and Future Directions

While direct experimental data on 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is currently unavailable, its chemical structure strongly suggests a mechanism of action consistent with that of pyrovalerone and other α-pyrrolidinophenone cathinones. The primary hypothesis is that this compound acts as a potent and selective reuptake inhibitor at the dopamine and norepinephrine transporters. This activity is predicted to underlie its potential psychostimulant effects.

The experimental protocols outlined in this guide provide a clear and robust pathway for the empirical validation of this hypothesis. Future research should focus on conducting these in vitro and in vivo studies to definitively characterize the pharmacological profile of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone. Such data is critical for understanding its potential for abuse, its toxicological profile, and for informing public health and regulatory bodies.

References

• Meltzer, P. C., Butler, D., Deschamps, J. R., & Madras, B. K. (2006). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs: A promising class of monoamine uptake inhibitors. Journal of Medicinal Chemistry, 49(4), 1420–1432. [Link]

• Kolaczynska, K. E., Thomann, J., Hoener, M. C., & Liechti, M. E. (2021). The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivatives. International Journal of Molecular Sciences, 22(15), 8234. [Link]

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• Gannon, B. M., Williamson, A., Suzuki, M., Rice, K. C., & Fantegrossi, W. E. (2018). Reinforcing Effects of the Synthetic Cathinone α-Pyrrolidinopropiophenone (α-PPP) in a Repeated Extended Access Binge Paradigm. Frontiers in Psychiatry, 9, 629. [Link]

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• Gavrilović, I., Gelu, Y., & Abbate, V. (2022). In Vitro Metabolic Study of Four Synthetic Cathinones: 4-MPD, 2-NMC, 4F-PHP and bk-EPDP. Metabolites, 12(2), 115. [Link]

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An In-depth Technical Guide to 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone: A Molecule in the Shadows of Synthetic Cathinones

This guide provides a comprehensive technical overview of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone, a distinct chemical entity existing at the periphery of extensive research into synthetic cathinones. For drug development professionals, researchers, and scientists, this document navigates the known chemical properties of this molecule and explores its probable, yet unconfirmed, biological context based on its structural congeners. Due to a notable absence of dedicated scientific literature, this guide adopts a deductive approach, leveraging established knowledge of related compounds to illuminate a path for future investigation.

Chemical Identity and Physicochemical Properties

2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is a chemical compound with the molecular formula C₇H₁₄N₂O.[1] It is cataloged under the CAS Registry Number 144685-61-0 for its hydrochloride salt.[2] The structure, characterized by a pyrrolidine ring linked to an ethanone backbone with a terminal methylamino group, places it within the broader class of substituted cathinones.

Property	Value	Source
Molecular Formula	C₇H₁₄N₂O	PubChem[1]
Molecular Weight	142.20 g/mol	PubChem[1]
IUPAC Name	2-(methylamino)-1-(pyrrolidin-1-yl)ethanone	PubChem[1]
CAS Number (HCl salt)	144685-61-0	ChemicalBook[2]
Synonyms	N-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)amine, N-methyl-2-oxo-2-pyrrolidin-1-ylethanamine	PubChem[1]

The molecule's structure suggests it is a polar compound, likely soluble in water and polar organic solvents. The presence of two nitrogen atoms, one tertiary within the pyrrolidine ring and one secondary in the methylamino group, allows for protonation, hence its common availability as a hydrochloride salt, which typically enhances stability and solubility.

Postulated Synthesis Pathway

A potential two-step synthesis is outlined below:

Step 1: Synthesis of 2-chloro-1-(pyrrolidin-1-yl)ethanone

This initial step would involve the acylation of pyrrolidine with 2-chloroacetyl chloride in the presence of a base (e.g., triethylamine) to neutralize the hydrochloric acid byproduct.

Step 2: Amination with Methylamine

The resulting α-halo ketone, 2-chloro-1-(pyrrolidin-1-yl)ethanone, would then be reacted with methylamine. This nucleophilic substitution reaction, where the methylamino group displaces the chloride, would yield the final product, 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone.

A plausible two-step synthesis pathway.

This proposed pathway is a theoretical construct and would require empirical validation and optimization of reaction conditions, such as solvent, temperature, and reaction time.

Inferred Pharmacological Profile: A Hypothesis Based on Structural Analogy

The core structure of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is closely related to a class of psychoactive substances known as synthetic cathinones. These compounds are β-keto analogues of amphetamines.[3] A significant body of research on synthetic cathinones, particularly those with a pyrrolidine ring, such as α-PVP and pyrovalerone, has demonstrated that they primarily act as monoamine transporter inhibitors.[3]

Based on this structural similarity, it is highly probable that 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone functions as a norepinephrine-dopamine reuptake inhibitor (NDRI). The pyrrolidine ring is a common feature in potent dopamine transporter (DAT) and norepinephrine transporter (NET) inhibitors.[3]

The hypothetical mechanism of action is as follows:

• Binding to Monoamine Transporters: The compound would likely bind to DAT and NET on the presynaptic membrane of neurons.

• Inhibition of Reuptake: This binding would block the reuptake of dopamine and norepinephrine from the synaptic cleft.

• Increased Synaptic Neurotransmitter Levels: The inhibition of reuptake would lead to an accumulation of dopamine and norepinephrine in the synapse, enhancing dopaminergic and noradrenergic neurotransmission.

The probable mechanism of action based on structural analogs.

This increased monoaminergic activity would be expected to produce central nervous system stimulant effects, similar to other synthetic cathinones. However, without empirical data, the potency, selectivity, and overall pharmacological profile of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone remain speculative.

The Research Void: Discovery and History

A thorough search of scientific databases and historical records reveals a significant lack of information regarding the discovery and developmental history of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone. It does not appear to be associated with any major pharmaceutical development programs or significant academic research initiatives.

This absence of a research footprint suggests several possibilities:

• A Chemical Intermediate: The compound may have been synthesized as an intermediate in the creation of more complex molecules and was never itself the subject of biological investigation.

• An Obscure Research Chemical: It might have been synthesized and cataloged as part of a larger chemical library, but never selected for further screening or development.

• A Short-Lived Designer Drug: It is conceivable that this compound appeared transiently on the new psychoactive substances (NPS) market but did not gain sufficient prevalence to warrant forensic and pharmacological investigation, a common fate for many synthetic cathinone analogs.

The history of synthetic cathinones is characterized by the rapid emergence of new derivatives as clandestine chemists alter molecular structures to circumvent legal controls. This has resulted in a vast number of compounds with limited to no formal scientific study. 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone appears to fall into this category of uninvestigated chemical space.

Future Directions and a Call for Research

The lack of data on 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone presents an opportunity for foundational research. Key areas for future investigation would include:

• Definitive Synthesis and Characterization: A validated, multi-step synthesis with full analytical characterization (NMR, MS, IR) of the final compound and its intermediates is a necessary first step.

• In Vitro Pharmacological Profiling: Radioligand binding assays are required to determine the affinity of the compound for DAT, NET, and the serotonin transporter (SERT) to confirm its presumed mechanism of action and to establish its selectivity profile.

• In Vivo Behavioral Studies: Animal models could be employed to assess the compound's effects on locomotor activity, its potential for abuse liability, and its overall central nervous system stimulant properties.

• Metabolic Studies: Investigation of the compound's metabolism, both in vitro using liver microsomes and in vivo, would be crucial to identify its major metabolites and understand its pharmacokinetic profile.

Conclusion

2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone represents a molecule of scientific curiosity, defined more by its structural relationship to well-characterized synthetic cathinones than by its own documented history or biological activity. For the research and drug development community, it serves as a case study in the vast, unexplored territories of chemical synthesis. While its properties can be inferred with a degree of scientific confidence, these hypotheses await empirical validation. This guide provides a framework for understanding this compound and a roadmap for its future scientific exploration, should it emerge as a compound of interest in pharmacology, toxicology, or medicinal chemistry.

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An In-Depth Technical Guide to the Toxicology of Synthetic Cathinone Derivatives

Abstract

Synthetic cathinones, colloquially known as "bath salts," represent a large and structurally diverse class of new psychoactive substances (NPS).[1][2] Their chemical structures are frequently modified to circumvent legal controls, leading to a constantly evolving landscape for toxicologists and healthcare professionals.[1] This guide provides a comprehensive technical overview of the toxicological evaluation of synthetic cathinone derivatives, designed for researchers, scientists, and drug development professionals. It delves into the core mechanisms of their toxicity, outlines robust in vitro and in vivo toxicological assays, and details essential analytical methodologies. The narrative emphasizes the causality behind experimental choices and provides actionable protocols to ensure scientific integrity and data reliability.

Introduction: The Evolving Challenge of Synthetic Cathinones

Synthetic cathinones are derivatives of the naturally occurring psychostimulant cathinone, found in the Khat plant (Catha edulis).[3][4] These amphetamine-like psychostimulants have gained popularity due to their potent effects, low cost, and ease of procurement.[5] The desired effects often include increased energy, euphoria, and alertness.[5] However, their use is associated with a wide range of severe adverse effects, creating a significant public health challenge.[4][5]

The toxicity of synthetic cathinones manifests as a complex sympathomimetic toxidrome, characterized by both psychological and physiological complications.[5] Users may experience agitation, psychosis, aggression, and violent behavior.[3][5] Physiologically, these compounds can induce tachycardia, hypertension, hyperthermia, and seizures, with some cases leading to multi-organ failure and death.[2][4][5] The ever-changing chemical structures of these "designer drugs" necessitate a dynamic and rigorous approach to toxicological assessment to understand their potential harm and inform public health responses.[1]

Core Mechanisms of Toxicity: A Multi-System Assault

The toxicity of synthetic cathinones stems primarily from their interaction with monoamine transporters, leading to a dysregulation of dopamine (DA), norepinephrine (NE), and serotonin (5-HT) systems.[1] However, their adverse effects are not limited to the central nervous system and can impact multiple organ systems.

Neurotoxicity: Beyond Psychostimulation

The primary mechanism of action for synthetic cathinones involves inhibiting the reuptake and/or stimulating the release of monoamine neurotransmitters.[6] This surge in synaptic monoamines is responsible for the desired psychostimulant effects but also underpins their neurotoxic potential.[7] Chronic or high-dose exposure can lead to a range of neurological consequences, including:

• Psychosis and Agitation: Severe agitation, paranoia, hallucinations, and violent behavior are frequently reported.[3][4][5]

• Hyperthermia: A dangerous increase in body temperature is a common and potentially fatal complication.[2][5]

• Seizures: Uncontrolled electrical disturbances in the brain can be induced by high doses.[5]

• Neuroinflammation: Some studies suggest that synthetic cathinones can trigger inflammatory processes in the brain, contributing to neuronal damage.[8][9]

It is hypothesized that synthetic cathinones may induce neurotoxicity at monoamine nerve endings in key brain regions like the striatum, hippocampus, and cortex.[7]

Caption: General neurotoxic pathway of synthetic cathinones.

Cardiotoxicity: A Major Cause for Concern

Cardiovascular complications are a leading cause of morbidity and mortality associated with synthetic cathinone use.[1][10] The sympathomimetic effects directly impact the cardiovascular system, leading to:

• Tachycardia and Hypertension: A rapid heart rate and elevated blood pressure are common.[5][11]

• Myocardial Infarction: Heart attacks have been reported even in young individuals with no prior history of heart disease.[10][11][12]

• Arrhythmias: Irregular heartbeats, including life-threatening ventricular fibrillation, can occur.[10][11][12]

• Cardiomyopathy: Long-term use may lead to a weakening of the heart muscle.[11]

The cardiotoxicity is primarily mediated by adrenergic over-stimulation and increased oxidative stress.[10]

Hepatotoxicity and Other Organ Damage

The liver is crucial for metabolizing synthetic cathinones, and in vitro studies have demonstrated their potential for hepatotoxicity.[13] The mechanisms often involve oxidative stress and mitochondrial dysfunction, which can lead to apoptosis (programmed cell death).[13] Different cathinone derivatives exhibit varying degrees of toxicity, with some, like pentedrone and MDPV, showing higher toxicity than others.[13] Additionally, there are reports of renal failure and damage to other organs.[2] Mephedrone, for instance, has been shown to induce oxidative stress in the hearts, kidneys, spleens, and livers of mice.[8][9]

A Framework for Toxicological Evaluation: In Vitro and In Vivo Approaches

A comprehensive toxicological assessment of synthetic cathinone derivatives requires a multi-pronged approach, combining in silico, in vitro, and in vivo methodologies. This tiered strategy allows for initial screening and hazard identification, followed by more detailed mechanistic and systemic evaluations.

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Navigating the Synthesis and Characterization of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride, a synthetic cathinone derivative, presents a compound of interest within the realms of medicinal chemistry and pharmacology. Its structural similarity to other psychoactive substances necessitates a thorough understanding of its chemical and biological properties for research and drug development purposes. This technical guide provides a comprehensive overview of this compound, focusing on its synthesis, physicochemical characteristics, analytical methodologies, and pertinent biological context. The information herein is intended to equip researchers with the foundational knowledge required for the safe and effective handling and investigation of this molecule.

Chemical Identity and Properties

Chemical Name: 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride CAS Number: 144685-61-0 Molecular Formula: C₇H₁₅ClN₂O Molecular Weight: 178.66 g/mol

Physicochemical Properties:

Property	Value	Source
Molecular Weight	178.66	[1]
Molecular Formula	C₇H₁₅N₂OCl	[1]

Synthesis and Purification

A plausible synthetic route to 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride can be conceptualized based on established organic chemistry principles for the formation of α-amino ketones. A detailed, step-by-step experimental protocol is outlined below, emphasizing the rationale behind procedural choices to ensure reproducibility and safety.

Diagram of Proposed Synthetic Pathway:

Caption: Proposed synthesis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride.

Experimental Protocol:

Step 1: Synthesis of 1-(2-Bromoacetyl)pyrrolidine (Intermediate)

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve pyrrolidine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or diethyl ether. The reaction should be conducted under an inert atmosphere (nitrogen or argon) to prevent side reactions with atmospheric moisture.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial to control the exothermic nature of the acylation reaction and minimize the formation of byproducts.

• Addition of Acylating Agent: Slowly add a solution of 2-bromoacetyl bromide (1.05 eq) in the same solvent to the stirred pyrrolidine solution via the dropping funnel. The slow addition rate is critical to maintain the low temperature and prevent runaway reactions.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The disappearance of the starting material (pyrrolidine) will indicate the completion of the reaction.

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate to neutralize any excess acid. Separate the organic layer, wash it with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to yield crude 1-(2-bromoacetyl)pyrrolidine.

Step 2: Synthesis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone (Free Base)

• Reaction Setup: Dissolve the crude 1-(2-bromoacetyl)pyrrolidine from the previous step in a suitable polar aprotic solvent like acetonitrile or dimethylformamide (DMF).

• Addition of Amine: Add an excess of a solution of methylamine (e.g., 40% in water or as a gas bubbled through the solution) to the reaction mixture. The excess methylamine acts as both the nucleophile and the base to neutralize the hydrobromic acid formed during the reaction.

• Reaction Conditions: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.

• Workup: Once the reaction is complete, remove the excess methylamine and solvent under reduced pressure. Dissolve the residue in a suitable organic solvent and wash with water to remove any remaining salts. Dry the organic layer and concentrate it to obtain the crude free base of the target compound.

Step 3: Formation of the Hydrochloride Salt

• Dissolution: Dissolve the crude 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone in a minimal amount of a dry, aprotic solvent such as diethyl ether or ethyl acetate.

• Precipitation: Slowly add a solution of hydrochloric acid in diethyl ether (commercially available or prepared by bubbling dry HCl gas through ether) to the stirred solution of the free base. The hydrochloride salt will precipitate out of the solution.

• Isolation and Purification: Collect the precipitate by vacuum filtration, wash it with cold, dry diethyl ether, and dry it under vacuum to yield 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride as a solid. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/ether).

Analytical Characterization

A robust analytical workflow is essential for the unambiguous identification and purity assessment of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride. The following techniques are recommended:

Diagram of Analytical Workflow:

Caption: Recommended analytical workflow for compound characterization.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methylamino group, the methylene protons adjacent to the carbonyl and the nitrogen atom, and the protons of the pyrrolidine ring. The integration of these signals should correspond to the number of protons in each environment.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments. Key signals would include the carbonyl carbon, the carbons of the pyrrolidine ring, the methylene carbon of the ethanone backbone, and the methyl carbon of the methylamino group.

2. Mass Spectrometry (MS):

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for the analysis of volatile and thermally stable compounds. The electron ionization (EI) mass spectrum would likely show a molecular ion peak (or a fragment corresponding to the loss of HCl) and characteristic fragmentation patterns resulting from the cleavage of the amide and C-C bonds.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For less volatile or thermally labile compounds, LC-MS with electrospray ionization (ESI) is a powerful tool. In the positive ion mode, the protonated molecule [M+H]⁺ would be expected as the base peak.

3. Fourier-Transform Infrared (FTIR) Spectroscopy:

The FTIR spectrum should exhibit characteristic absorption bands for the different functional groups present in the molecule. Key expected peaks include:

• A strong carbonyl (C=O) stretching vibration.

• N-H stretching vibrations from the secondary amine and the hydrochloride salt.

• C-N stretching vibrations.

• Aliphatic C-H stretching and bending vibrations.

Biological Context and Considerations

2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride belongs to the synthetic cathinone class. Many compounds in this class are known to act as monoamine reuptake inhibitors, affecting the levels of neurotransmitters like dopamine, norepinephrine, and serotonin in the brain. This mechanism of action is responsible for their stimulant and psychoactive effects.

Potential Pharmacological Profile:

Based on its structural similarity to other synthetic cathinones, it is hypothesized that this compound may exhibit:

• Stimulant Properties: Due to the potential inhibition of dopamine and norepinephrine reuptake.

• Psychoactive Effects: Arising from the modulation of central nervous system neurotransmission.

Toxicological Profile:

The toxicological profile of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride has not been extensively studied. However, based on data from related cathinones, potential adverse effects could include cardiovascular, neurological, and psychiatric complications. Researchers should handle this compound with appropriate safety precautions, including the use of personal protective equipment and working in a well-ventilated area.

Conclusion

This technical guide provides a foundational understanding of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone hydrochloride, covering its chemical identity, a proposed synthetic route, and key analytical characterization methods. While specific experimental data for this compound is limited in the public domain, the information presented, drawn from established chemical principles and data on related compounds, offers a solid starting point for researchers. Further empirical studies are necessary to fully elucidate its physicochemical properties, pharmacological profile, and toxicological risks. All work with this and related compounds should be conducted with a strong emphasis on safety and in compliance with all applicable regulations.

References

• Oakwood Chemical. (n.d.). 2-Methylamino-1-pyrrolidin-1-yl-ethanone hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone. Retrieved from [Link]

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An In-Depth Technical Guide to the In Vitro Metabolism of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Executive Summary

This guide provides a comprehensive technical overview of the methodologies and scientific rationale for studying the in vitro metabolism of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone, a member of the synthetic cathinone class of compounds. Due to the limited specific data on this molecule, this document synthesizes established principles from closely related pyrovalerone analogues to build a predictive metabolic profile and robust experimental framework. We delve into the core enzymatic systems, predictable metabolic pathways, and detailed, field-proven protocols for assessing metabolic stability and identifying key metabolites. The objective is to equip researchers with the necessary expertise to design, execute, and interpret in vitro metabolism studies, a critical step in understanding the compound's pharmacokinetic properties, potential toxicity, and for the development of reliable analytical detection methods.

Introduction: The Scientific Imperative

2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone belongs to the pyrovalerone family of synthetic cathinones, which are potent central nervous system stimulants.[1] Understanding the metabolic fate of such novel psychoactive substances (NPS) is paramount for both drug development and forensic toxicology. In vitro metabolism studies serve as the foundational step in this process, offering critical insights into a compound's:

• Pharmacokinetic Profile: Determining the rate and pathways of elimination helps predict its half-life and potential for accumulation.

• Bioactivation Risks: Identifying whether metabolism produces reactive or pharmacologically active metabolites.[2]

• Enzyme Contribution: Pinpointing the specific Cytochrome P450 (CYP) enzymes responsible for its clearance, which is crucial for predicting drug-drug interactions.[3]

• Analytical Strategy: Metabolites often serve as key biomarkers for confirming exposure in biological samples.[4]

This guide focuses on the practical application of established ADME (Absorption, Distribution, Metabolism, and Excretion) principles to this specific class of molecules.

Predicted Metabolic Pathways: A Structure-Activity Relationship Approach

The chemical structure of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone offers clear indicators for its primary metabolic transformations, based on extensive studies of related synthetic cathinones.[5][6] The principal Phase I metabolic reactions are catalyzed by Cytochrome P450 (CYP) enzymes, a superfamily of monooxygenases concentrated in the liver.[7][8]

The most probable metabolic pathways include:

• β-Ketone Reduction: The β-keto group is a common feature among synthetic cathinones and is readily reduced to the corresponding alcohol metabolite.[5][9] This is often a major transformation pathway.

• N-Dealkylation: The methylamino group is susceptible to oxidative N-demethylation, yielding a primary amine metabolite.[10]

• Pyrrolidine Ring Oxidation: The pyrrolidine moiety can undergo several oxidative transformations, including hydroxylation at various positions on the ring and subsequent oxidation to form a lactam.[5] This pathway is characteristic of pyrovalerone cathinones.[11][12]

• Aliphatic Hydroxylation: The ethyl chain connecting the two nitrogen atoms can also be a site for hydroxylation.[10]

Following these Phase I modifications, the newly introduced hydroxyl or amine groups can undergo Phase II conjugation reactions, such as glucuronidation, to increase water solubility and facilitate excretion.[5]

Caption: Predicted metabolic pathways for 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone.

Experimental Design: Choosing the Right In Vitro System

The selection of the in vitro test system is a critical decision driven by the specific questions being asked.

• Human Liver Microsomes (HLM): This is the gold-standard starting point for assessing Phase I metabolism.[13] HLMs are subcellular fractions containing the endoplasmic reticulum, where CYP enzymes are highly concentrated.[8] They are cost-effective and ideal for determining metabolic stability and identifying CYP-mediated metabolites. The primary experimental setup requires the addition of a cofactor, NADPH, to initiate the enzymatic reactions.[14]

• Hepatocytes: These are intact liver cells that contain the full complement of both Phase I and Phase II metabolic enzymes, as well as transporters. They provide a more holistic view of metabolism, including conjugation reactions, and are essential for a comprehensive metabolic profile.

• Recombinant CYP Enzymes: To identify which specific CYP isozymes (e.g., CYP3A4, CYP2D6, CYP2C19) are responsible for the compound's metabolism, individual enzymes expressed in a cellular system are used.[15] This "reaction phenotyping" is crucial for predicting clinical drug-drug interactions.

For the initial characterization outlined in this guide, HLM is the most logical and informative choice.

Core Experimental Protocol 1: Metabolic Stability Assessment in Human Liver Microsomes

This protocol determines how quickly the parent compound is eliminated by liver enzymes, providing key parameters like half-life (t½) and intrinsic clearance (Clint).[16]

Causality Behind the Protocol Design:

The assay is designed as a self-validating system. The inclusion of a negative control (without NADPH) confirms that the compound's disappearance is enzyme-dependent and not due to chemical instability.[17] A positive control (e.g., a compound with a known, moderate rate of metabolism like dextromethorphan) validates the metabolic competency of the microsome batch and the activity of the cofactor regenerating system.[16] The reaction is stopped with a cold organic solvent (acetonitrile), which serves the dual purpose of precipitating proteins to halt enzymatic activity and preparing the sample for LC-MS/MS analysis.[11][14]

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare an NADPH regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer. This ensures a constant supply of NADPH throughout the incubation.[17]

  • Thaw pooled Human Liver Microsomes (HLM) on ice. Dilute to a working concentration (e.g., 1 mg/mL) in cold buffer.

• Incubation Setup (96-well plate format):

  • In triplicate for each condition, pre-warm HLM solution and buffer to 37°C for 5 minutes.

  • Add the test compound to the wells to achieve a final concentration of 1 µM. The final DMSO concentration should be kept low (<0.5%) to avoid inhibiting enzyme activity.

  • To initiate the reaction: Add the pre-warmed NADPH regenerating system. For the negative control wells, add buffer instead.[17]

• Time-Course Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing an internal standard (for analytical normalization).[14][16] The 0-minute time point sample is prepared by adding the stop solution before the NADPH system.

• Sample Processing & Analysis:

  • Seal the plate and centrifuge at high speed (e.g., 4000 x g for 15 minutes) to pellet the precipitated proteins.[17]

  • Transfer the supernatant to a new plate for analysis by a validated LC-MS/MS method to quantify the remaining parent compound.[18][19]

Data Analysis and Interpretation:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the initial linear portion of this curve represents the elimination rate constant (k).

• Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

• Calculate the intrinsic clearance (Clint) using the formula: Clint (µL/min/mg protein) = (0.693 / t½) x (1 / protein concentration) .[16]

Table 1: Representative Metabolic Stability Data

Compound	t½ (min)	Clint (µL/min/mg protein)	Classification
Test Compound	25	27.7	Moderately Stable
Verapamil (High Clearance)	< 5	> 138	Low Stability
Warfarin (Low Clearance)	> 60	< 11.6	High Stability

Core Experimental Protocol 2: Metabolite Identification using LC-HRMS

This workflow aims to identify the structures of metabolites formed during the microsomal incubation.

Caption: A typical experimental workflow for in vitro metabolite identification.

Methodology and Rationale:

The experimental setup is similar to the stability assay, but typically uses a higher compound concentration (e.g., 10 µM) and a single, longer incubation time (e.g., 60 minutes) to generate sufficient quantities of metabolites for detection.

• Instrumentation: A high-resolution mass spectrometer (HRMS), such as a Q-TOF or Orbitrap, is essential. This provides accurate mass measurements, allowing for the determination of the elemental composition of metabolites.[11]

• Data Acquisition: The instrument is operated in a data-dependent acquisition (DDA) mode. It performs a full scan to detect all ions present and then automatically selects the most intense ions for fragmentation (MS/MS), providing structural information.[20]

• Data Analysis:

  • Blank Subtraction: Samples containing the compound incubated without NADPH are analyzed to identify non-enzymatic degradation products or impurities.[11]

  • Metabolite Prediction: Specialized software can predict likely metabolites based on common biotransformations (e.g., +16 Da for oxidation, -14 Da for N-demethylation).

  • Extracted Ion Chromatograms (XICs): Analysts search the full-scan data for the accurate masses of these predicted metabolites.

  • Fragmentation Analysis: The MS/MS spectrum of a putative metabolite is compared to that of the parent drug. A logical fragmentation pathway that accounts for the mass shift confirms the structural modification. For example, a fragment ion corresponding to the unmodified pyrrolidine ring would suggest the metabolic modification occurred on the methylamino side of the molecule.[20]

Conclusion and Forward Look

This guide has outlined a robust, scientifically-grounded framework for the initial in vitro metabolic assessment of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone. By leveraging knowledge from analogous pyrovalerone structures, we can confidently predict major metabolic pathways and design definitive experiments. The data generated from these protocols—metabolic stability, intrinsic clearance, and metabolite identification—are fundamental for any further development or toxicological risk assessment. Subsequent steps would logically involve reaction phenotyping with recombinant CYPs to delineate specific enzyme contributions and studies in hepatocytes to investigate the role of Phase II conjugation pathways.

References

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• Gavrilović, I., Gelu, Y., & Abbate, V. (2022). In Vitro Metabolic Study of Four Synthetic Cathinones: 4-MPD, 2-NMC, 4F-PHP and bk-EPDP. Metabolites, 12(2), 115. Available from: [Link]

• Baumann, M. H., Partilla, J. S., & Lehner, K. R. (2013). Neuropharmacology of 3,4-Methylenedioxypyrovalerone (MDPV), Its Metabolites, and Related Analogs. Current topics in behavioral neurosciences, 16, 119–141. Available from: [Link]

• Lin, H. R., Chen, C. L., Lin, C. C., Chen, Y. J., & Lua, A. C. (2023). In vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis. Forensic science international, 350, 111776. Available from: [Link]

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• Zancajo, R., & Misailidi, E. (2021). In vitro Phase I and Phase II metabolism of α-pyrrolidinovalerophenone (α-PVP), methylenedioxypyrovalerone (MDPV) and methedrone by human liver microsomes and human liver cytosol. ResearchGate. Available from: [Link]

• An, D., Ewing, A. G., & Webb, A. (2021). The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative. Pharmaceuticals, 14(8), 752. Available from: [Link]

• Al-Samaria, A., Oliveira, M., Silva, J. P., Remião, F., & Dinis-Oliveira, R. J. (2023). Metabolic stability and metabolite profiling of emerging synthetic cathinones. Frontiers in Pharmacology, 14, 1141381. Available from: [Link]

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• Guedes, D., Guedes, D., & Guedes, D. (2022). Synthetic Cathinones: Recent Developments, Enantioselectivity Studies and Enantioseparation Methods. Molecules, 27(6), 1953. Available from: [Link]

• Lin, H. R., Chen, C. L., Lin, C. C., Chen, Y. J., & Lua, A. C. (2023). In vitro metabolic profiling of methylenedioxy-substituted synthetic cathinones for enhanced detection in urine sample analysis. Forensic science international, 350, 111776. Available from: [Link]

• Microsomal Stability. (n.d.). Cyprotex. Retrieved January 27, 2026, from [Link]

• An, D., Ewing, A. G., & Webb, A. (2021). The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative. MDPI. Available from: [Link]

• Microsomal stability assay for human and mouse liver microsomes. (2023, April 20). protocols.io. Available from: [Link]

• Recommended methods for the identification and analysis of synthetic cathinones in seized materials. (2019). United Nations Office on Drugs and Crime. Available from: [Link]

• Gavrilović, I., Gelu, Y., & Abbate, V. (2022). In Vitro Metabolic Study of Four Synthetic Cathinones: 4-MPD, 2-NMC, 4F-PHP and bk-EPDP. Metabolites, 12(2), 115. Available from: [Link]

• Baumann, M. H., Partilla, J. S., & Lehner, K. R. (2013). Neuropharmacology of 3,4-Methylenedioxypyrovalerone (MDPV), Its Metabolites, and Related Analogs. ResearchGate. Available from: [Link]

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• ADME Microsomal Stability Assay. (n.d.). BioDuro. Retrieved January 27, 2026, from [Link]

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• Hepatic Drug Metabolism and Cytochrome P450. (2023, January 4). OpenAnesthesia. Available from: [Link]

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• Aka, P., & Jodogne, C. (2001). Toxicokinetics and metabolism of N-[(14)C]N-methyl-2-pyrrolidone in male Sprague-Dawley rats: in vivo and in vitro percutaneous absorption. Journal of applied toxicology, 21(4), 317–324. Available from: [Link]

• Kim, J., & Kim, J. (2018). Fast Analytical Method for Determining Synthetic Cathinones in Oral Fluid by Liquid Chromatography–Tandem Mass Spectrometry. Journal of Analytical Toxicology, 42(8), 557–564. Available from: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Characterization of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is a synthetic cathinone derivative. Synthetic cathinones are a class of compounds that can have psychoactive effects and are controlled substances in many jurisdictions.[1][2] The synthesis, possession, and use of this compound may be subject to strict legal and regulatory requirements. All experimental work should be conducted in compliance with local, state, and federal laws and regulations, and with appropriate institutional oversight. This document is intended for informational purposes for legitimate research and development activities and should not be used for illicit purposes.

Introduction

This document provides a comprehensive overview of the chemical principles and experimental methodologies relevant to the synthesis and characterization of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone. As a member of the synthetic cathinone class, this compound is characterized by a β-keto-phenethylamine backbone.[2] The protocols and discussions herein are designed to provide a foundational understanding for researchers in a controlled laboratory setting.

Retrosynthetic Analysis and General Synthetic Strategy

A logical retrosynthetic analysis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone suggests a convergent synthetic approach. The primary disconnection can be made at the amide bond, leading to two key precursors: pyrrolidine and a suitably activated derivative of N-methylglycine.

Caption: Fig. 1: Retrosynthetic approach for the target compound.

This leads to a two-step synthetic strategy:

• Acylation of Pyrrolidine: Formation of an intermediate, 2-chloro-1-(pyrrolidin-1-yl)ethanone, through the acylation of pyrrolidine with chloroacetyl chloride.

• Nucleophilic Substitution: Introduction of the methylamino group by reacting the chloro-intermediate with methylamine.

Experimental Protocols

The following are general protocols for the key transformations. Researchers should adapt these procedures based on their specific experimental setup and safety protocols.

Synthesis of 2-Chloro-1-(pyrrolidin-1-yl)ethanone (Intermediate)

This procedure outlines the acylation of a secondary amine, a common reaction in organic synthesis.[3]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Pyrrolidine	71.12	7.11 g (8.27 mL)	0.1
Chloroacetyl chloride	112.94	11.29 g (7.95 mL)	0.1
Triethylamine	101.19	12.14 g (16.7 mL)	0.12
Dichloromethane (DCM)	84.93	200 mL	-

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and an addition funnel, add pyrrolidine and 100 mL of dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• In the addition funnel, dissolve chloroacetyl chloride in 50 mL of dichloromethane.

• Add the chloroacetyl chloride solution dropwise to the stirred pyrrolidine solution over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, add triethylamine dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 100 mL of water.

• Separate the organic layer, and wash it sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel.

Synthesis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone (Final Product)

This step involves a nucleophilic substitution reaction.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Chloro-1-(pyrrolidin-1-yl)ethanone	147.61	14.76 g	0.1
Methylamine (40% in water)	31.06	15.53 g (17.5 mL)	0.2
Acetonitrile	41.05	200 mL	-
Potassium carbonate	138.21	27.64 g	0.2

Procedure:

• In a 500 mL round-bottom flask, dissolve 2-chloro-1-(pyrrolidin-1-yl)ethanone in 200 mL of acetonitrile.

• Add potassium carbonate to the solution.

• Add the methylamine solution and equip the flask with a reflux condenser.

• Heat the reaction mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in 100 mL of dichloromethane and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the product by column chromatography on silica gel or by conversion to its hydrochloride salt followed by recrystallization.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized compound.[4]

Caption: Fig. 2: Workflow for purification and analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methylamino group, the methylene protons adjacent to the carbonyl and the nitrogen, and the protons of the pyrrolidine ring. The chemical shifts and coupling patterns will be indicative of the structure.

• ¹³C NMR: The carbon NMR spectrum should display signals for the carbonyl carbon, the carbons of the pyrrolidinyl ring, the methylene carbons, and the methyl carbon.

Mass Spectrometry (MS)

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are used to determine the molecular weight of the compound and to study its fragmentation pattern.[5] The molecular ion peak corresponding to the molecular formula C₇H₁₄N₂O (142.20 g/mol ) should be observed.[6]

Infrared (IR) Spectroscopy

• The IR spectrum should exhibit characteristic absorption bands for the C=O (amide) stretching vibration (typically around 1640-1680 cm⁻¹), C-N stretching vibrations, and N-H bending vibrations.

High-Performance Liquid Chromatography (HPLC)

• HPLC is employed to determine the purity of the final compound. A suitable column and mobile phase should be chosen to achieve good separation of the product from any impurities or starting materials.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

• Regulatory Compliance: Ensure that all activities involving this compound are in strict compliance with the regulations of the Drug Enforcement Administration (DEA) in the United States, or equivalent regulatory bodies in other countries.

References

• Indapyrophenidone - Wikipedia. (n.d.). Retrieved January 28, 2026, from [Link]

• 1-(3-Hydroxy-1-pyrrolidinyl)-2-(methylamino)-1-ethanone hydrochloride - LookChem. (n.d.). Retrieved January 28, 2026, from [Link]

• 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone - PubChem. (n.d.). Retrieved January 28, 2026, from [Link]

• Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones: 1-(4-fluoro-3-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one (4-F-3-Me-α-PVP) and N-ethyl-2-amino-1-phenylheptan-1-one (N-ethylheptedrone). (2023). MDPI. Retrieved January 28, 2026, from [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). MDPI. Retrieved January 28, 2026, from [Link]

• Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones: 1-(4-fluoro-3-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one (4-F-3-Me-α-PVP) and N-ethyl-2-amino-1-phenylheptan-1-one (N-ethylheptedrone). (2023). ResearchGate. Retrieved January 28, 2026, from [Link]

• Crystal structure and analytical profile of 1,2-diphenyl-2-pyrrolidin-1-ylethanone hydrochloride or 'α-D2PV': a synthetic cathinone seized by law enforcement, along with its diluent sugar, myo-inositol. (2024). ResearchGate. Retrieved January 28, 2026, from [Link]

• Identification of pyrolysis products of the new psychoactive substance 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone hydrochloride (bk-2C-B) and its iodo analog bk-2C-I. (2017). ResearchGate. Retrieved January 28, 2026, from [Link]

• A general protocol for the reductive N-methylation of amines using dimethyl carbonate and molecular hydrogen: mechanistic insights and kinetic studies. (2016). RSC Publishing. Retrieved January 28, 2026, from [Link]

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• A General Method for N-Methylation of Amines and Nitro Compounds with Dimethylsulfoxide. (2014). University of Liverpool. Retrieved January 28, 2026, from [Link]

• a synthesis of 3-acyltetramic acids. X-Ray molecular structure of 3-[1-(difluoroboryloxy)ethylidene]-5-isopropyl-1-methyl-pyrrolidine-2,4-dione. (1987). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Retrieved January 28, 2026, from [Link]

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• Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source. (2023). ACS Omega. Retrieved January 28, 2026, from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2023). MDPI. Retrieved January 28, 2026, from [Link]

• Synthesis of secondary and tertiary amines. (n.d.). Organic Chemistry Portal. Retrieved January 28, 2026, from [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. (2021). ACS Publications. Retrieved January 28, 2026, from [Link]

• Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions. (2022). ResearchGate. Retrieved January 28, 2026, from [Link]

• Method for synthesising 2-acetyl-1-pyrroline and the stable precursor thereof, optionally isotopically marked. (2012). Google Patents.

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Application Notes and Protocols for the Analytical Determination of α-Pyrrolidinovalerophenone (α-PVP)

Introduction

α-Pyrrolidinovalerophenone (α-PVP), a synthetic cathinone commonly known by street names such as "flakka," is a potent psychostimulant that has emerged as a significant public health concern worldwide.[1][2][3] Its abuse is associated with severe adverse effects, including extreme agitation, hallucinations, and violent behavior, and has been linked to numerous fatalities.[1][4] The clandestine nature of its production and distribution necessitates robust and reliable analytical methods for its detection and quantification in both seized materials and biological specimens. This document provides a comprehensive guide for researchers, forensic toxicologists, and drug development professionals on the state-of-the-art analytical techniques for α-PVP.

The primary challenge in α-PVP analysis lies in its potential for thermal degradation and the need for high sensitivity to detect low concentrations in complex biological matrices.[1][5] This guide will detail validated methodologies, emphasizing the principles behind procedural choices to ensure scientific integrity and reproducible results.

Core Analytical Strategies: A Comparative Overview

The detection and quantification of α-PVP and its metabolites primarily rely on chromatographic techniques coupled with mass spectrometry. Spectroscopic methods are also invaluable for the initial identification and structural elucidation of the parent compound.

• Chromatographic Methods: Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), particularly with tandem mass spectrometry (LC-MS/MS), are the gold standards for α-PVP analysis.[1][5][6]

  • GC-MS offers high chromatographic resolution but can be problematic due to the thermal lability of cathinones, potentially leading to degradation and inaccurate quantification.[1][7] Derivatization can mitigate this issue but adds complexity to the sample preparation.[7]

  • LC-MS/MS is often preferred as it avoids high temperatures, thus preserving the integrity of the analyte.[1][7] It provides excellent sensitivity and selectivity, making it ideal for complex matrices like blood and urine.[1][6]

• Spectroscopic Methods: Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy are powerful tools for the unambiguous identification of α-PVP in seized materials.[2][8] These techniques provide detailed structural information, confirming the molecular identity of the substance.[2][8]

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Biological Samples

LC-MS/MS is the recommended method for the quantitative analysis of α-PVP in biological fluids due to its high sensitivity, selectivity, and avoidance of thermal degradation.[1][6][7]

Principle of the Method

This method involves the extraction of α-PVP and its metabolites from a biological matrix, followed by separation using liquid chromatography and detection by tandem mass spectrometry. The use of an isotopically labeled internal standard (e.g., α-PVP-d8) is crucial for accurate quantification by correcting for matrix effects and variations in extraction recovery and instrument response.[1]

Experimental Workflow Diagram

Caption: LC-MS/MS workflow for α-PVP analysis in biological samples.

Detailed Protocol

1. Sample Preparation (Liquid-Liquid Extraction) [1]

• To 0.1 mL of plasma or urine in a glass culture tube, add 25 µL of an internal standard working solution (e.g., 100 ng/mL α-PVP-d8 in methanol).

• Add 0.1 mL of concentrated ammonium hydroxide and vortex.

• Add 2 mL of an extraction solvent mixture (e.g., 1-chlorobutane:acetonitrile, 4:1 v/v) and cap the tube.

• Mix on a reciprocating shaker for 15 minutes.

• Centrifuge at 1200 x g for 10 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 0.2 mL of 0.1% formic acid in water. Vortex to ensure complete dissolution.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., YMC ODS-AQ, 50 mm x 2 mm, 3 µm).[9]

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient Elution: A typical gradient would start with a high percentage of mobile phase A, ramping up the percentage of mobile phase B to elute the analytes.

• Flow Rate: 0.2 mL/minute.[9]

• Ionization Mode: Positive ion electrospray ionization (ESI+).

• MS/MS Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for both α-PVP and the internal standard to ensure specificity.

3. Calibration and Quantification

• Prepare a series of calibration standards in blank matrix (plasma or urine) with known concentrations of α-PVP (e.g., 0.25 to 500 ng/mL).[1][9]

• Process the calibration standards alongside the unknown samples using the same extraction procedure.

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Determine the concentration of α-PVP in the unknown samples by interpolating their peak area ratios from the calibration curve.

Data Interpretation and Quality Control

• The presence of α-PVP is confirmed by the retention time and the ratio of the two MRM transitions matching those of a certified reference standard.

• Quality control (QC) samples at low, medium, and high concentrations should be analyzed with each batch of samples to ensure the accuracy and precision of the results.[1]

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Seized Materials and Biological Samples

GC-MS is a widely used technique in forensic laboratories for the identification and quantification of controlled substances.[5][10] While susceptible to thermal degradation of α-PVP, with careful optimization and the use of derivatization, it can be a reliable method.[7][11]

Principle of the Method

The sample is extracted and, if necessary, derivatized to improve thermal stability and chromatographic properties. The derivatized or underivatized analyte is then introduced into the gas chromatograph, where it is vaporized and separated based on its boiling point and interaction with the stationary phase. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a "fingerprint" for identification.

Experimental Workflow Diagram

Caption: GC-MS workflow for α-PVP analysis.

Detailed Protocol

1. Sample Preparation (for Urine) [12]

• Adjust the pH of 1 mL of urine to approximately 10-12 with a buffer (e.g., 1 M Tris buffer and 1 M NaOH).[12]

• Extract with 0.5 mL of a mixture of ethyl acetate and butyl chloride (75:25 v/v) by vortexing for 2 minutes.[12]

• Centrifuge to separate the layers.

• Transfer an aliquot of the organic phase to an autosampler vial.

• Derivatization (Silylation): For improved thermal stability, the extract can be evaporated and reconstituted in a silylation agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) and incubated at 50°C for 15 minutes.[12] Adding pyridine to the derivatizing agent can significantly improve efficiency.[11]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: A standard GC system with a split/splitless injector.

• Mass Spectrometer: A mass selective detector.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: A lower temperature (e.g., 250°C) is recommended to minimize thermal degradation.

• Oven Temperature Program: A temperature ramp from a low initial temperature (e.g., 100°C) to a final temperature (e.g., 280°C) to achieve good separation.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 550.

Data Interpretation

• The identification of α-PVP is achieved by comparing the retention time and the EI mass spectrum of the peak in the sample chromatogram with those of a certified reference standard.

• The mass spectrum of α-PVP typically shows a base peak at m/z 126.[8] A characteristic ion for the pyrrolidine ring is observed at m/z 70.[13]

• Automated library searches can provide tentative identifications, but confirmation with a reference standard is mandatory.[14]

Quantitative Data Summary

The following table summarizes typical performance characteristics of the described analytical methods for α-PVP.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery	Reference
LC-MS/MS	Plasma	-	0.25 ng/mL	>52%	[1][9]
GC-MS	Urine	5 ng/mL	25 ng/mL	>88%	[11]

Spectroscopic Characterization

For the definitive identification of α-PVP in seized materials, spectroscopic analysis is invaluable.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the chemical structure, including the connectivity of atoms. Both ¹H and ¹³C NMR spectra are used for structural elucidation.[2][8]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups present in the molecule. The FTIR spectrum of α-PVP hydrochloride exhibits a strong carbonyl stretch at approximately 1681 cm⁻¹ and amine HCl bands in the 2400-2800 cm⁻¹ region.[8]

Conclusion

The analytical landscape for the detection of α-PVP is well-established, with LC-MS/MS being the method of choice for quantitative analysis in biological matrices due to its sensitivity and the avoidance of thermal degradation. GC-MS remains a powerful tool, particularly in forensic laboratories for seized material analysis, though careful consideration of potential thermal lability is required. Spectroscopic techniques like NMR and FTIR are essential for the unequivocal identification of the pure substance. The protocols and data presented in this guide provide a solid foundation for laboratories to develop and validate their own methods for the detection and quantification of this dangerous synthetic cathinone.

References

• Concheiro, M., et al. (2015). Analysis for Alpha-Pyrrolidinovalerophenone and Its 2-Oxo-PVP Metabolite in Plasma by Liquid Chromatography–Tandem Mass Spectrometry. Journal of Analytical Toxicology, 39(8), 634-640. [Link]

• Ovid. (n.d.). Analysis for Alpha-Pyrrolidinovalerophenone and... : Journal of Analytical Toxicology. [Link]

• Open Research Library. (n.d.). Analytical Methods for Quantification of Drug Metabolites in Biological Samples. [Link]

• ResearchGate. (n.d.). Analysis for Alpha-Pyrrolidinovalerophenone and Its 2-Oxo-PVP Metabolite in Plasma by Liquid Chromatography–Tandem Mass Spectrometry | Request PDF. [Link]

• Oxford Academic. (n.d.). Fast Analytical Method for Determining Synthetic Cathinones in Oral Fluid by Liquid Chromatography–Tandem Mass Spectrometry. [Link]

• ResearchGate. (n.d.). The detection and identification of alpha-pyrrolidino-valerophenone (α-PVP) and its metabolites in the objects of the forensic chemical examination | Request PDF. [Link]

• SciSpace. (n.d.). New designer drug α-pyrrolidinovalerophenone (PVP): studies on its metabolism and toxicological detection in rat urine. [Link]

• University of Helsinki. (2018). Quantitative estimation of alpha-PVP metabolites in urine by GC-APCI-QTOFMS with nitrogen chemiluminescence detection based on p - HELDA. [Link]

• MDPI. (2022). Simple Analytical Strategy for Screening Three Synthetic Cathinones (α-PVT, α-PVP, and MDPV) in Oral Fluids. [Link]

• ResearchGate. (2017). (PDF) The Characterization of α-Pyrrolidinopentiophenone. [Link]

• PubMed Central. (2020). Flakka: New Dangerous Synthetic Cathinone on the Drug Scene. [Link]

• PubMed Central. (n.d.). Stereoselective neurochemical, behavioral and cardiovascular effects of α-pyrrolidinovalerophenone enantiomers in male rats. [Link]

• ResearchGate. (n.d.). GC-MS analysis of the designer drug α-pyrrolidinovalerophenone and its metabolites in urine and blood in an acute poisoning case | Request PDF. [Link]

• Semantic Scholar. (n.d.). Determination of synthetic cathinone "α-PVP" and its metabolite in urine using solid phase extraction and gas chromatography-mass spectrometry. [Link]

• DEA.gov. (n.d.). The Characterization of α-Pyrrolidinopentiophenone. [Link]

• ACS Publications. (n.d.). Identification and Structural Elucidation of a Novel Pyrrolidinophenone-Based Designer Drug on the Illicit Market: α-BPVP | Chemical Research in Toxicology. [Link]

• (n.d.). Comprehensive review of the detection methods for synthetic cannabinoids and cathinones. [Link]

• Unodc. (n.d.). Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. [Link]

• ScholarWorks at WMU. (n.d.). Evaluation of α-Pyrrolidindovalerophenone (α-PVP) and its Evaluation of. [Link]

• Semantic Scholar. (n.d.). The synthetic cathinone α-pyrrolidinovalerophenone (α-PVP): pharmacokinetic and pharmacodynamic clinical and forensic aspects. [Link]

• unodc. (n.d.). Recommended methods for the identification and analysis of synthetic cathinones in seized materials. [Link]

• NIH. (n.d.). Identification and Structural Elucidation of a Novel Pyrrolidinophenone-Based Designer Drug on the Illicit Market: α-BPVP. [Link]

• MDPI. (2023). Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones: 1-(4-fluoro-3-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one (4-F-3-Me-α-PVP) and N-ethyl-2-amino-1-phenylheptan-1-one (N. [Link]

• ResearchGate. (n.d.). Crystal structure and analytical profile of 1,2-diphenyl-2-pyrrolidin-1-ylethanone hydrochloride or 'α-D2PV': a synthetic cathinone seized by law enforcement, along with its diluent sugar, myo-inositol. [Link]

• Longdom Publishing. (n.d.). A Terrifying Drug Threats the Streets: Flakka - A Case Report. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of Synthetic Cathinones

Welcome to the technical support center for the purification of synthetic cathinones. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of isolating and purifying these challenging compounds. My goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot effectively. Synthetic cathinones, characterized by their β-keto phenethylamine structure, present unique purification hurdles due to their inherent instability and tendency to form closely related isomers.[1][2]

This resource is structured to address specific issues you may encounter during your experiments, moving from general strategy to technique-specific troubleshooting and frequently asked questions.

General Purification & Analysis Workflow

A successful purification strategy is systematic. It begins with a crude product from synthesis and proceeds through stages of extraction, primary purification, and rigorous analysis to confirm purity and identity. The choice between recrystallization and chromatography as the primary purification step depends on the nature of the impurities and the scale of your experiment.

Caption: General experimental workflow for synthetic cathinone purification.

Troubleshooting Guide: Chromatographic Purification (HPLC/GC)

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful tools for both analysis and purification, but the unique chemistry of cathinones can lead to specific problems.

Q: My cathinone appears to be degrading during analysis, especially on a GC-MS. I see a prominent peak with a mass 2 Da lower than my target compound. What is happening?

A: You are likely observing in-situ thermal degradation in the hot GC inlet. The β-keto moiety of the cathinone structure is susceptible to oxidative degradation through the loss of two hydrogen atoms, resulting in a 2 Da mass shift.[2] This is particularly common for pyrrolidine-containing cathinones, which can form a stable 2,3-enamine degradation product.[2]

Solutions:

• Switch to a less harsh analytical method: Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method as it avoids the high temperatures of a GC inlet that cause this degradation.[3][4]

• Derivatization: If GC-MS must be used, consider derivatizing your analyte to protect the keto and amine groups, although this adds complexity to your sample preparation.

• Optimize GC Inlet Parameters: Lowering the inlet temperature may reduce degradation, but this can also lead to poor peak shape and carryover. This approach requires careful optimization.

Q: I am struggling to separate positional isomers (e.g., 3-MMC from 4-MMC) using my standard reversed-phase HPLC method. What can I do?

A: Positional isomers present a significant challenge because their physical properties, such as hydrophobicity and pKa, are often very similar. Standard C18 columns may not provide sufficient selectivity.

Solutions:

• Change Column Chemistry: Phenyl-hexyl or biphenyl stationary phases can offer alternative selectivity through π-π interactions with the aromatic ring of the cathinones. This can often resolve isomers that co-elute on a C18 column.

• Optimize Mobile Phase: Small changes in the organic modifier (e.g., switching from acetonitrile to methanol) or adjusting the pH can alter selectivity.

• Alternative Techniques: Capillary Electrophoresis (CE) is an excellent high-resolution technique for separating closely related isomers and has been successfully applied to synthetic cathinones.[5][6]

Q: My cathinone peaks are tailing badly on my HPLC column. What is the cause and how do I fix it?

A: Peak tailing for basic compounds like cathinones is often caused by secondary interactions between the protonated amine group and acidic silanol groups on the silica surface of the column.

Solutions:

• Work at a higher pH: Using a mobile phase with a pH of 7 or higher will deprotonate the silanol groups, minimizing these secondary interactions. Ensure your column is stable at the chosen pH.

• Add a competitive base: Including a small amount of a competitive amine, like triethylamine (TEA), in your mobile phase can mask the active silanol sites.

• Use a modern, end-capped column: Columns with advanced end-capping (e.g., "base-deactivated" columns) have fewer free silanol groups and are specifically designed to produce better peak shapes for basic analytes.

Problem	Potential Cause	Recommended Solution
High Backpressure	1. Blockage in in-line filter or guard column. 2. Precipitated buffer salts. 3. Column contamination.	1. Replace the filter/guard column. 2. Flush the system (without column) with water.[7] 3. Back-flush the column with a strong solvent.[8]
Poor Peak Shape	1. Secondary interactions with silica. 2. Column overload. 3. Mismatched sample solvent.	1. Increase mobile phase pH or add a competitive base. 2. Reduce injection volume or sample concentration. 3. Dissolve sample in the mobile phase.
Drifting Baseline	1. Column not equilibrated. 2. Mobile phase contamination or degradation. 3. Fluctuating temperature.	1. Flush column with the mobile phase until the baseline is stable. 2. Prepare fresh mobile phase using HPLC-grade solvents.[7] 3. Use a column oven.
No Peaks	1. Injector issue. 2. Detector issue (e.g., lamp off). 3. Analyte degradation/adsorption.	1. Ensure the injector is switching correctly. 2. Check detector status and settings. 3. Check sample stability; use an inert system if necessary.
Table 1: HPLC Troubleshooting Guide.[7][8][9][10]

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful and cost-effective purification technique for crystalline solids, based on differential solubility.[11]

Q: I've added a hot solvent to my crude cathinone, but upon cooling, it separates as an oil instead of forming crystals ("oiling out"). What should I do?

A: "Oiling out" occurs when the solute's solubility in the hot solvent is so high that upon cooling, it becomes supersaturated before the solution reaches the normal crystallization temperature. The solute then comes out of the solution as a liquid phase.

Solutions:

• Use more solvent: The solution may be too concentrated. Add more hot solvent to fully dissolve the sample and then allow it to cool slowly.

• Change the solvent system: The chosen solvent may be too good. Switch to a solvent in which your compound is less soluble, or use a solvent pair.[12] Start by dissolving your compound in a small amount of a "good" solvent (in which it is very soluble) and then slowly add a "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution becomes cloudy. Add a few drops of the good solvent to clarify and then allow it to cool.

• Reduce the cooling rate: Place the flask in a warm water bath and allow it to cool to room temperature over several hours before moving it to an ice bath. Slow cooling promotes the formation of well-ordered crystals over an amorphous oil.

Experimental Protocol: Solvent Screening for Recrystallization

• Place approximately 10-20 mg of your crude product into several small test tubes.

• Add a different solvent (e.g., ethanol, isopropanol, acetone, ethyl acetate, hexane) to each tube, drop by drop, until the solid is just covered (approx. 0.5 mL).[12]

• Observe the solubility at room temperature. A good solvent will not dissolve the compound well at room temperature.

• Gently heat the tubes that showed poor room-temperature solubility in a water bath. A suitable solvent will fully dissolve the compound when hot.

• Remove the tubes that formed a clear solution and allow them to cool slowly to room temperature, then in an ice bath.

• The ideal solvent is one that dissolves the compound completely when hot but results in the formation of abundant, high-quality crystals upon cooling.

Solvent	Polarity	Boiling Point (°C)	Notes
Water	Very High	100	Good for salts (e.g., hydrochloride salts of cathinones).[13]
Methanol	High	65	General-purpose polar solvent.
Ethanol	High	78	General-purpose, less volatile than methanol.
Isopropanol	Medium-High	82	Good for compounds with intermediate polarity.
Acetone	Medium	56	Strong solvent, often used in solvent pairs.[12]
Ethyl Acetate	Medium	77	Good for moderately polar compounds.
Hexane	Low	69	Nonpolar solvent, often used as the "poor" solvent in a pair.
Table 2: Common Solvents for Recrystallization.[12]

Troubleshooting Guide: Liquid-Liquid Extraction (LLE)

LLE is a fundamental step for separating your basic cathinone product from acidic or neutral impurities and reagents.

Q: After performing an acid-base extraction, my product recovery is very low. What went wrong?

A: Low recovery in LLE of cathinones is almost always a pH issue. As amines, cathinones exist in two forms: the protonated salt (water-soluble) and the free base (organic-soluble). Efficient separation depends on controlling which form is present.

Solutions:

• Verify pH: Use a pH meter, not just pH paper, to confirm the pH of your aqueous layer at each step. To extract the cathinone into the aqueous layer, the pH should be acidic (pH < 2). To back-extract the cathinone free base into an organic solvent, the aqueous layer must be made strongly basic (pH > 10).

• Perform multiple extractions: Instead of one large extraction, perform three smaller extractions with fresh solvent each time. This is significantly more efficient at recovering all the product.

• Check for emulsions: A stable emulsion at the interface can trap your product. If an emulsion forms, try adding a small amount of brine (saturated NaCl solution) or gently swirling instead of shaking vigorously.

Frequently Asked Questions (FAQs)

Q: What are the most common impurities found in synthetic cathinone products?

A: Impurities can originate from the synthesis itself or from subsequent degradation.

• Synthesis-Related Impurities: These include unreacted starting materials (e.g., the parent propiophenone), leftover reagents, and byproducts from side reactions. In syntheses involving bromination, the precursor α-bromoketone can be a common impurity.[14]

• Degradation Products: Cathinones can dimerize, especially when stored as the free base.[1] Racemization can also occur through keto-enol tautomerism.[1]

• Adulterants: In illicitly produced samples, other drugs like ketamine, piperazines, or even paracetamol may be present as adulterants.[1][15]

Caption: Decision-making logic for troubleshooting low purity results.

Q: How can I best ensure the stability of my purified cathinone?

A: Cathinone stability is primarily influenced by pH and temperature. The β-keto group makes them susceptible to degradation, especially under basic conditions.[16]

• Storage Form: Store the compound as a hydrochloride or other stable salt rather than as the free base. The salt form is significantly more stable.[14]

• Storage Conditions: Store samples, whether solid or in solution, frozen (-20°C or lower), protected from light, and under an inert atmosphere (e.g., argon or nitrogen) if possible.[17][18]

• pH: For solutions, maintaining a slightly acidic pH is crucial for preventing degradation.[16]

Q: What is the most effective way to separate cathinone enantiomers?

A: The separation of enantiomers is critical as they can exhibit different potencies and toxicities.[5][19]

• Direct Methods: The most common and effective approach is High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP).[19][20] Polysaccharide-based CSPs are widely used for this purpose. Supercritical Fluid Chromatography (SFC) with a CSP is a faster alternative.[20] Capillary Electrophoresis (CE) using chiral selectors like cyclodextrins in the running buffer is also a powerful technique.[5]

• Indirect Methods: This involves derivatizing the cathinone racemate with a chiral agent to form diastereomers, which can then be separated on a standard achiral column. This method is more complex and less commonly used now that direct methods are widely available.[20]

References

• Enantioselective Separation of Synthetic Cathinones by Capillary Electrophoresis with Ionic Liquid and Cyclodextrin Buffer Co-Additives. (n.d.). MDPI. Retrieved from [Link]

• European Monitoring Centre for Drugs and Drug Addiction. (n.d.). Synthetic cathinones drug profile. . Retrieved from [Link]

• Kavanagh, P., et al. (n.d.). Evaluating the stability of synthetic cathinones in liquid urine and dried urine spots: impact of pH and storage conditions. ResearchGate. Retrieved from [Link]

• Ellis, M. S., et al. (2018). Synthetic cathinone adulteration of illegal drugs. PubMed. Retrieved from [Link]

• Valente, M. J., et al. (2021). Synthetic Cathinones: Epidemiology, Toxicity, Potential for Abuse, and Current Public Health Perspective. PubMed Central. Retrieved from [Link]

• Ferreira, B., et al. (2022). Synthetic Cathinones: Recent Developments, Enantioselectivity Studies and Enantioseparation Methods. PubMed Central. Retrieved from [Link]

• A Review on Synthetic Cathinone and Its Derivatives: Prevalence and Syntheses. (n.d.). Malaysian Journal of Forensic Sciences. Retrieved from [Link]

• The differentiation of synthetic cathinone isomers using GC-EI-MS and multivariate analysis. (2025). Forensic Chemistry. Retrieved from [Link]

• Frick, L. V., et al. (2024). Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples. PubMed Central. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (2015). Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. unodc.org. Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the identification and analysis of synthetic cathinones in seized materials. unodc.org. Retrieved from [Link]

• Ferreira, B., et al. (2022). Synthetic Cathinones: Recent Developments, Enantioselectivity Studies and Enantioseparation Methods. MDPI. Retrieved from [Link]

• Cychowska, M., et al. (n.d.). Analytical Methods Used for Identification and Determination of Synthetic Cathinones and Their Metabolites. ResearchGate. Retrieved from [Link]

• Petrie, M., et al. (n.d.). Analysis of Synthetic Cathinones Commonly Found in Bath Salts in Human Performance and Postmortem Toxicology: Method Development, Drug Distribution and Interpretation of Results. ResearchGate. Retrieved from [Link]

• Kerrigan, S., et al. (2015). Thermal Degradation of Synthetic Cathinones: Implications for Forensic Toxicology. Journal of Analytical Toxicology. Retrieved from [Link]

• Comprehensive review of the detection methods for synthetic cannabinoids and cathinones. (n.d.). Forensic Toxicology. Retrieved from [Link]

• Atlabachew, M., et al. (2017). Preparative HPLC for large scale isolation, and salting-out assisted liquid–liquid extraction based method for HPLC–DAD determination of khat (Catha edulis Forsk) alkaloids. PubMed Central. Retrieved from [Link]

• Recrystallization. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Recrystallization. (n.d.). University of Colorado Boulder. Retrieved from [Link]

• Wang, Y., et al. (2021). Simultaneous Determination of 16 Kinds of Synthetic Cathinones in Human Urine Using a Magnetic Nanoparticle Solid-Phase Extraction Combined with Gas Chromatography-Mass Spectrometry. MDPI. Retrieved from [Link]

• Rocha, T. S., et al. (2024). Synthetic Cathinones' Comprehensive Screening and Classification by Voltammetric and Chemometric Analyses: A Powerful Method for On-Site Forensic Applications. Analytical Chemistry. Retrieved from [Link]

• Frick, L. V., et al. (2024). Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples. PubMed. Retrieved from [Link]

• Synthesis of emerging cathinones and validation of a SPE GC–MS method for their simultaneous quantification in blood. (n.d.). ResearchGate. Retrieved from [Link]

• How to Purify an organic compound via recrystallization or reprecipitation?. (n.d.). ResearchGate. Retrieved from [Link]

• Borrull, F., et al. (2017). Solid-phase extraction followed by liquid chromatography-high resolution mass spectrometry to determine synthetic cathinones in different types of environmental water samples. PubMed. Retrieved from [Link]

• Noble, C., et al. (2016). Identification and quantification of synthetic cathinones in blood and urine using liquid chromatography-quadrupole/time of flight (LC-Q/TOF) mass spectrometry. PubMed. Retrieved from [Link]

• NurdRage. (2009). How to Purify by Recrystallization. YouTube. Retrieved from [Link]

• Purification: How To. (n.d.). University of Rochester Department of Chemistry. Retrieved from [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. (2025). PharmaCores. Retrieved from [Link]

• HPLC Troubleshooting. (n.d.). Obrnuta faza. Retrieved from [Link]

• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. Retrieved from [Link]

• TROUBLESHOOTING GUIDE - HPLC. (n.d.). LabRulez LCMS. Retrieved from [Link]

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Technical Support Center: Stability of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone and Related β-Aminoketones

A Foreword from the Senior Application Scientist:

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals working with 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone. It is important to note that while this specific molecule is a focus, publicly available stability data for it is scarce. However, its core structure places it within the well-understood class of β-aminoketones.[1][2][3] The principles governing the stability of β-aminoketones are directly applicable and provide a robust framework for predicting and troubleshooting the stability of this and structurally related compounds.

The primary instability concern for this class of molecules is a chemical degradation pathway known as the retro-Mannich reaction (also called a retro-Michael reaction), especially in solutions at or above neutral pH.[4][5] This guide is structured to address the practical challenges you may face, grounding all recommendations in the fundamental organic chemistry of this important functional group.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone?

A1: The principal degradation pathway is the retro-Mannich reaction.[4] This is a base-catalyzed elimination reaction where the bond between the α-carbon (adjacent to the ketone) and the β-carbon (attached to the nitrogen) cleaves. This results in the formation of an α,β-unsaturated ketone (an enone) and the corresponding secondary amine (in this case, methylamine and pyrrolidine). This reaction leads to a loss of the parent compound and the emergence of impurities.[4]

Q2: How does pH affect the stability of this compound in aqueous solutions?

A2: The compound is significantly more stable in acidic conditions. As the pH increases towards neutral (pH 7) and into alkaline conditions (pH > 7.4), it becomes highly susceptible to degradation via the retro-Mannich reaction.[4][5] Some β-aminoketones can eliminate rapidly at pH 7.4, with half-lives of less than 15 minutes.[5] Therefore, for maximum stability in aqueous media, a buffered acidic solution is strongly recommended.

Q3: What are the recommended storage conditions for the solid compound?

A3: In its solid, crystalline form, the compound is significantly more stable than in solution.[4] To ensure long-term stability, it should be stored in a cool, dry, and dark environment.[4] Recommended conditions are a controlled room temperature between 15-25°C (59-77°F), protected from light and moisture.[4] Using light-resistant containers, such as amber vials, is crucial to prevent potential photodegradation.[4]

Q4: Which solvents are best for dissolving 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone for experimental use?

A4: For short-term use, aprotic organic solvents such as acetonitrile, tetrahydrofuran (THF), or dichloromethane are generally preferred as they are less likely to facilitate the proton transfers involved in the retro-Mannich reaction.[6] If a protic solvent is required, consider using an alcohol like ethanol or methanol, but prepare the solution fresh and use it promptly. For aqueous solutions, always use an acidic buffer (e.g., acetate or phosphate buffer, pH 4-5) to ensure stability. Avoid phosphate-buffered saline (PBS) at pH 7.4 if solution stability for more than a few minutes is required.[5]

Q5: My HPLC analysis shows a decreasing peak for my compound and new, earlier-eluting peaks. What is happening?

A5: This is a classic sign of degradation via the retro-Mannich pathway. The parent β-aminoketone is typically more polar than its degradation products (the enone and the amine). In reverse-phase HPLC, less polar compounds elute earlier. The appearance of new peaks with shorter retention times is a strong indicator that your compound is breaking down.[4]

Troubleshooting Guide

Problem Encountered	Probable Cause(s)	Recommended Solution(s) & Scientific Rationale
Rapid loss of compound purity in an aqueous solution (e.g., cell culture media, PBS).	Retro-Mannich Reaction: The solution pH is likely neutral or basic (pH ≥ 7.4), which catalyzes the elimination of the amine group.[5]	1. Lower the pH: If your experiment allows, work at a lower pH. Prepare stock solutions in an acidic buffer (e.g., pH 4-5) and make final dilutions into your experimental media immediately before use. 2. Prepare Fresh: Always prepare solutions of the compound fresh for each experiment to minimize the time it spends in a high-pH environment.
Inconsistent results between experiments run on different days.	1. Solution Instability: Stock solutions prepared in solvents like DMSO or water and stored for extended periods (even at -20°C) may be degrading. 2. Photodegradation: The compound may be sensitive to light, and inconsistent exposure can lead to variable degradation.[4]	1. Aliquot and Store Properly: If a stock solution must be made, use an aprotic solvent like anhydrous DMSO, aliquot into small, single-use volumes, and store at -80°C under an inert atmosphere (e.g., argon or nitrogen). 2. Protect from Light: Always handle the solid compound and its solutions in a dark room or by using amber vials and wrapping containers in aluminum foil.[4]
Formation of a precipitate when adding an aqueous buffer to a DMSO stock solution.	Poor Solubility: The compound, particularly its salt form, may have limited solubility in the final mixed-solvent system, causing it to crash out of solution.	1. Check Salt Form: If using a hydrochloride or other salt, the free base may be less soluble. 2. Optimize Solvent Ratio: Decrease the final concentration or increase the percentage of the organic co-solvent (e.g., DMSO, ethanol) in the final mixture, if compatible with your experimental system. 3. Use Sonication: Briefly sonicate the solution to aid in dissolution.
Unexpected peaks in LC-MS analysis that do not correspond to the expected retro-Mannich products.	Oxidative Degradation: The amine functionalities can be susceptible to oxidation, especially if exposed to air for prolonged periods in solution.	1. Use Degassed Solvents: Prepare solutions using solvents that have been sparged with nitrogen or argon to remove dissolved oxygen. 2. Add Antioxidants: If permissible in your experiment, consider adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) to organic solutions.

Experimental Protocols & Methodologies

Protocol 1: General Purpose Stability Assessment via HPLC-UV

This protocol outlines a forced degradation study to quickly assess the stability of 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone under various stress conditions.[7][8]

Objective: To determine the pH and solvent-dependent stability of the compound.

Materials:

• 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone

• HPLC-grade acetonitrile and water

• Trifluoroacetic acid (TFA)

• Buffers: 0.1 M Sodium Acetate (pH 5.0), 0.1 M Phosphate Buffer (pH 7.4), 0.1 M Sodium Borate (pH 9.0)

• HPLC system with UV detector (e.g., PDA detector)

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in acetonitrile.

• Sample Preparation: For each condition, add 100 µL of the stock solution to 900 µL of the respective solvent, yielding a final concentration of 100 µg/mL.

  • Condition A (Aprotic Control): Acetonitrile

  • Condition B (Acidic Aqueous): pH 5.0 Acetate Buffer

  • Condition C (Neutral Aqueous): pH 7.4 Phosphate Buffer

  • Condition D (Basic Aqueous): pH 9.0 Borate Buffer

• Time Points: Analyze the samples immediately after preparation (T=0) and at subsequent time points (e.g., 1, 4, 8, 24 hours) while incubating at a controlled temperature (e.g., 25°C).

• HPLC Analysis:

  • Mobile Phase A: 0.1% TFA in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B and equilibrate.

  • Flow Rate: 1.0 mL/min

  • Detection: Monitor at a relevant UV wavelength (e.g., 254 nm or λmax of the compound).

  • Injection Volume: 10 µL

• Data Analysis: Calculate the percentage of the parent compound remaining at each time point relative to T=0. Plot the percentage remaining versus time for each condition.

Visualizing Degradation & Workflows

Degradation Pathway: Retro-Mannich Reaction

The following diagram illustrates the base-catalyzed retro-Mannich reaction, the primary degradation pathway for 2-(methylamino)-1-(pyrrolidin-1-yl)ethanone.

Caption: Base-catalyzed retro-Mannich degradation pathway.

Experimental Workflow: HPLC Stability Assessment

This workflow outlines the key steps for performing a time-course stability study.

Caption: Workflow for HPLC-based stability assessment.

References

• Simplício, A. L., Clancy, J. M., & Gilmer, J. F. (2007). Beta-aminoketones as prodrugs with pH-controlled activation. International journal of pharmaceutics, 336(2), 208–214. Available from: [Link]

• Hammouda, M. M., & Elattar, K. M. (2022). Recent progress in the chemistry of β-aminoketones. RSC Advances, 12(39), 24681–24715. Available from: [Link]

• Jain, D., et al. (2011). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Journal of Pharmaceutical Science and Technology, 3(4), 629-634. Available from: [Link]

• BYJU'S. Mannich Reaction Mechanism. Available from: [Link]

• Hammouda, M. M., & Elattar, K. M. (2022). Recent progress in the chemistry of β-aminoketones. ResearchGate. Available from: [Link]

• Sleebs, B. E. (2017). Stereoselective Synthesis and Application of β‐Amino Ketones. ResearchGate. Available from: [Link]

• Hammouda, M. M., & Elattar, K. M. (2022). Drug molecules consisting of b-aminoketone fragments. ResearchGate. Available from: [Link]

• Wikipedia. Mannich reaction. Available from: [Link]

• Organic Chemistry Portal. Synthesis of β-amino ketones, aldehydes and derivatives. Available from: [Link]

• Hammouda, M. M., & Elattar, K. M. (2022). Recent progress in the chemistry of β-aminoketones. PMC. Available from: [Link]

• Separation Science. Analytical Techniques In Stability Testing. Available from: [Link]

• Yilmaz, I., & Temel, H. (2021). Investigation of degradation products of secondary metabolites of Bupropion molecule by DFT methods. Bulgarian Chemical Communications, 53(3), 321-327. Available from: [Link]

• BioPharm International. Forced Degradation Studies for Biopharmaceuticals. Available from: [Link]

• LCGC International. Analytical Methods to Determine the Stability of Biopharmaceutical Products. Available from: [Link]

• Schauenstein, E., et al. (1980). [Influence of pH, temperature and polarity of the solvent on the absorption of NADH+ and NADH at 260 nm (author's transl)]. Zeitschrift für Naturforschung C, 35(1-2), 76-79. Available from: [Link]

• ResearchGate. Stress Degradation studies and Develpoment of Validated Stability Indicating Assay Method by RP-HPLC for Simultaneous Estimation of Naltrexone and Bupropion in the presence of degradation products as per ICH Guidelines. Available from: [Link]

• Organic Chemistry Tutor. Mannich Reaction. Available from: [Link]

• Klosowski, P., et al. (2009). ANALYTICAL METHODS FOR RESIDUAL SOLVENTS DETERMINATION IN PHARMACEUTICAL PRODUCTS. Acta Poloniae Pharmaceutica, 66(1), 39-48. Available from: [Link]

• Chemistry Steps. Mannich Reaction. Available from: [Link]

• Singh, S., et al. (2024). Investigating the effects of solvent polarity and temperature on the molecular, photophysical, and thermodynamic properties of sinapic acid using DFT and TDDFT. PMC. Available from: [Link]

• BJSTR. Forced Degradation – A Review. Available from: [Link]

• Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. Available from: [Link]

• KCAS Bio. Unstable Small Molecule Therapeutic Analysis. Available from: [Link]

• Master Organic Chemistry. Reactions and Mechanisms. Available from: [Link]

• ResearchGate. Switching the regio-, stereo- and enantioselectivity in L-proline catalyzed asymmetric Mannich reaction: A case study of H-acceptor and H-donor solvents. Available from: [Link]

• Tellez-Corrales, V. E., & Taylor, L. S. (2025). Investigating the effect of solvent polarity environment differences in electrolyte and non-electrolyte systems. Journal of Pharmaceutical Sciences, 114(1), 104044. Available from: [Link]

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• 5. Beta-aminoketones as prodrugs with pH-controlled activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hovione.com [hovione.com]
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• 8. biopharminternational.com [biopharminternational.com]

troubleshooting 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone based experiments

An important notice for all researchers: The compound 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone, more commonly known as Pyrovalerone, is a controlled substance in many jurisdictions, including being a Schedule I substance in the United States and under Schedule IV of the UN Convention on Psychotropic Substances.[1][2] All acquisition, handling, storage, and experimental use of this compound must be performed in strict accordance with all applicable national and institutional regulations and with the appropriate licensing. This guide is intended for professionals in authorized research and forensic settings only.

Welcome to the technical support resource for researchers, chemists, and drug development professionals working with 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone (Pyrovalerone). This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis, analysis, and experimental application of this compound.

Section 1: Synthesis & Purification Troubleshooting

The synthesis of α-amino ketones like pyrovalerone presents unique challenges, often related to reaction control and purification.[3] Success hinges on minimizing side reactions and effectively removing impurities.

FAQ: My final product has a low yield and is discolored (yellowish-tan) with a noticeable odor. What are the likely causes and how can I resolve this?

This is a common issue stemming from impurities and degradation. The pure hydrochloride salt of pyrovalerone should be a white, fine crystalline powder.[1] Discoloration and odor are key indicators of specific contaminants.

Causality Analysis:

• Incomplete Amination: The most common synthesis route involves the reaction of an α-halogenated ketone precursor with pyrrolidine.[1][4] If this reaction does not go to completion, the final product will be contaminated with unreacted α-bromo or α-chloro ketones. These precursors can be unstable and contribute to color.

• Excess Pyrrolidine: Failure to remove all excess pyrrolidine during the workup will leave a basic, volatile impurity. This is the likely cause of a "fishy" or amine-like odor and can promote degradation of the final product.[1]

• Oxidation and Degradation: α-amino ketones can be susceptible to oxidation, especially under basic conditions or upon exposure to air and moisture.[1] The ketone moiety and the tertiary amine are both potentially reactive sites. The hygroscopic nature of the hydrochloride salt exacerbates this issue by attracting moisture, which can facilitate degradation pathways.[1]

Troubleshooting Protocol: Purification Workflow

If you suspect contamination, a rigorous purification protocol is necessary. Standard precipitation may not be sufficient.

Step 1: Acid-Base Extraction

• Dissolve the crude product in a dilute acidic solution (e.g., 1M HCl). The protonated pyrovalerone will be soluble in the aqueous layer.

• Wash the aqueous layer with a non-polar organic solvent (e.g., diethyl ether or dichloromethane) to remove non-basic impurities like the α-halogenated precursor.

• Carefully basify the aqueous layer with a cold solution of sodium bicarbonate or sodium carbonate to a pH of ~8-9. The freebase pyrovalerone will precipitate or can be extracted.

• Immediately extract the freebase into a fresh portion of a non-polar organic solvent. Work quickly, as the freebase can be less stable than the salt form.

Step 2: Solvent Removal & Salt Formation

• Dry the organic extract containing the freebase over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Re-dissolve the purified freebase oil in a minimal amount of a dry, non-protic solvent (e.g., anhydrous diethyl ether or acetone).

• Add a stoichiometric amount of HCl in a compatible solvent (e.g., HCl in isopropanol or ether) dropwise while stirring. The pyrovalerone HCl salt will precipitate.

Step 3: Recrystallization

• Filter the precipitated HCl salt.

• For highest purity, recrystallize the salt from an appropriate solvent system, such as ethanol/ether or isopropanol/acetone. Test small aliquots to find the optimal system.

Step 4: Drying and Storage

• Dry the final crystalline product under high vacuum in a desiccator to remove all residual solvent and moisture.

• Store immediately in an amber glass vial under an inert atmosphere (Argon or Nitrogen).

Caption: High-Purity Isolation Workflow.

Section 2: Analytical Characterization FAQs

Accurate characterization is critical for confirming identity, purity, and quantity. Pyrovalerone and its analogs can be challenging to analyze due to their reactivity.

FAQ: My GC-MS results are inconsistent, showing broad peaks or multiple unexpected signals. What's happening?

Gas chromatography-mass spectrometry is a powerful tool for identifying pyrovalerone, but it is prone to several pitfalls.[5][6]

Causality Analysis:

• Thermal Degradation: Synthetic cathinones can degrade in the high temperatures of the GC injection port.[7][8] This is especially true for β-keto amines. Degradation can lead to multiple smaller peaks and a diminished peak for the parent compound.

• Matrix Effects: When analyzing biological samples, co-extracted matrix components can interfere with ionization in the MS source, leading to signal suppression or enhancement and poor reproducibility.[1]

• Improper Derivatization: While not always necessary, derivatization (e.g., acetylation) can improve peak shape and thermal stability. Incomplete or improper derivatization will result in multiple peaks for the same analyte.[6]

• Active Sites: Free hydroxyl groups on the GC column or liner can interact with the amine and ketone moieties, causing peak tailing and poor peak shape.

Troubleshooting Protocol: Optimizing GC-MS Analysis

Step 1: Lower Injection Port Temperature

• Start with a lower injector temperature (e.g., 230-250 °C) and gradually increase only if necessary. This minimizes on-column degradation.

Step 2: Use a High-Quality, Deactivated Column and Liner

• Ensure you are using a well-maintained, deactivated column (e.g., a 5% phenyl-methylpolysiloxane phase).

• Use a fresh, deactivated injection port liner to minimize active sites.

Step 3: Confirm Mass Spectra

• Pyrovalerone and related compounds often produce characteristic immonium ion fragments from the cleavage of the bond alpha to the nitrogen. For pyrovalerone itself, a key fragment is often observed corresponding to the pyrrolidine ring structure.[9][10] Confirm the presence of expected fragments in your mass spectrum.

Step 4: Consider LC-MS as an Alternative

• For quantitative analysis, especially in biological matrices, Liquid Chromatography-Mass Spectrometry (LC-MS) is often superior as it avoids high temperatures.[11] A validated LC-MS/MS method can provide excellent sensitivity and specificity.[5]

Analytical Technique	Common Application	Potential Issue	Troubleshooting Tip
GC-MS	Qualitative ID, Purity Screen	Thermal Degradation, Peak Tailing	Lower injector temp; use deactivated liner/column.[8]
LC-MS/MS	Quantification in Bio-fluids	Matrix Effects, Ion Suppression	Use deuterated internal standard; optimize sample prep.[11]
¹H & ¹³C NMR	Definitive Structure Elucidation	Impurity Peaks (Solvent, Pyrrolidine)	Compare to reference spectra; use deuterated solvents.[9]
FTIR	Functional Group Confirmation	Poor Resolution (Hygroscopic Sample)	Ensure sample is thoroughly dry (use KBr pellet).

FAQ: My NMR spectrum shows unexpected peaks. How can I identify the contaminants?

An NMR spectrum is the gold standard for structural confirmation but is also highly sensitive to impurities.

Troubleshooting Protocol: NMR Spectral Analysis

• Check for Residual Solvents: Identify peaks corresponding to common purification solvents (e.g., ethanol, diethyl ether, acetone, isopropanol).

• Look for Pyrrolidine: Free pyrrolidine will show characteristic broad signals in the aliphatic region.

• Identify Precursors: If the synthesis was incomplete, signals from the α-halogenated ketone precursor may be visible. These often have distinct shifts for the proton alpha to both the carbonyl and the halogen.

• Confirm with 2D NMR: If ambiguity remains, run a 2D NMR experiment like a COSY or HSQC to confirm connectivity and definitively assign signals to your target structure versus impurities.

Section 3: Stability and Handling Guide

Pyrovalerone is sensitive to environmental conditions. Proper handling and storage are paramount to maintaining sample integrity.

FAQ: My compound, which was initially a white powder, is now clumpy and slightly yellow. Has it degraded?

Yes, these are classic signs of moisture absorption and potential degradation. The hydrochloride salt is hygroscopic, meaning it readily absorbs water from the atmosphere.[1]

Causality Analysis:

• Hygroscopicity: The absorbed water can act as a medium for chemical reactions, leading to hydrolysis or oxidation.

• pH Sensitivity: Cathinone stability is highly pH-dependent. Samples are significantly more stable in acidic conditions than in neutral or basic conditions.[12][13] Exposure to basic surfaces or vapors can accelerate degradation.

Caption: Optimal Storage Conditions Logic.

Mandatory Storage Protocol:

• Atmosphere: ALWAYS handle and store the solid compound under a dry, inert atmosphere (e.g., Argon or Nitrogen).

• Temperature: For long-term storage, -20°C or -80°C is recommended.[13]

• Container: Use amber glass vials with PTFE-lined caps to protect from light and prevent leaching.

• Desiccation: Store vials within a desiccator containing a drying agent like Drierite or silica gel.

• Stock Solutions: Prepare stock solutions in anhydrous DMSO or ethanol. Store aliquots at -80°C to minimize freeze-thaw cycles. Aqueous solutions are not recommended for long-term storage.

Section 4: In Vitro Experimentation

The physicochemical properties of pyrovalerone can impact its behavior in biological assays.

FAQ: I'm observing precipitation when I add my compound (from a DMSO stock) to my aqueous cell culture media. How can I prevent this?

This is a common solubility issue when transitioning from a high-concentration organic stock to a low-concentration aqueous environment.

Causality Analysis:

• Solubility Limit: Every compound has a finite solubility in aqueous buffers. Even if the final concentration is low, the transient high concentration as the DMSO droplet disperses can cause the compound to crash out of solution.

• DMSO Concentration: High final concentrations of DMSO (>0.5-1%) can be toxic to many cell lines, confounding experimental results.

• Buffer Components: Components in the media, such as proteins (like FBS) or salts, can interact with the compound and affect its solubility.

Troubleshooting Protocol: Dosing Solutions

• Pre-dilution: Perform a serial dilution. Instead of adding the concentrated DMSO stock directly to the full volume of media, first dilute the stock into a smaller volume of media or a simple buffer (like PBS), vortexing well to ensure it's fully dissolved before adding this intermediate dilution to the final culture volume.

• Pluronic F-68: For particularly challenging compounds, adding a small amount of a non-ionic surfactant like Pluronic F-68 to the media can help maintain solubility.

• Vortex During Addition: Add the stock solution dropwise to the media while it is being vortexed or rapidly stirred. This promotes rapid dispersal and minimizes localized high concentrations.

• Solubility Test: Before running a full experiment, perform a simple solubility test. Prepare your highest planned concentration in your final assay media and visually inspect for precipitation after incubation under assay conditions (e.g., 37°C for 1 hour).

By implementing these rigorous troubleshooting steps, researchers can enhance the reliability, reproducibility, and accuracy of their experimental results involving 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone.

References

• Wikipedia contributors. (2023). Methylenedioxypyrovalerone. Wikipedia, The Free Encyclopedia. [Link]

• Advisory Council on the Misuse of Drugs (ACMD). (2025). Synthetic cathinones: an updated harms assessment. GOV.UK. [Link]

• Katsanos, R. et al. (2023). Effects of repeated binge intake of the pyrovalerone cathinone derivative 3,4-methylenedioxypyrovalerone on prefrontal cytokine levels in rats – a preliminary study. Frontiers in Psychiatry. [Link]

• Kolanos, R. et al. (2021). The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivatives. MDPI. [Link]

• Baumann, M. H. et al. (2016). Neuropharmacology of 3,4-Methylenedioxypyrovalerone (MDPV), Its Metabolites, and Related Analogs. Current Topics in Behavioral Neurosciences. [Link]

• Taylor & Francis. Pyrovalerone – Knowledge and References. Taylor & Francis Online. [Link]

• Grapp, M. et al. (2016). GC-MS analysis of the designer drug α-pyrrolidinovalerophenone and its metabolites in urine and blood in an acute poisoning case. ResearchGate. [Link]

• Kolanos, R. et al. (2021). The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative. PMC - PubMed Central. [Link]

• Mazurek, E. et al. (2023). Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones. MDPI. [Link]

• Concheiro, M. et al. (2014). 3,4-Methylenedioxypyrovalerone (MDPV) and metabolites quantification in human and rat plasma by liquid chromatography-high resolution mass spectrometry. National Institutes of Health (NIH). [Link]

• Office of Justice Programs. Long-Term Stability of Synthetic Cathinones in Forensic Toxicology Samples. OJP.gov. [Link]

• Robinson, A. J. et al. (2021). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry. [Link]

• Canfield, D. R. et al. (2019). Structure-Activity Relationships for a Recently Controlled Synthetic Cathinone Dopamine Transporter Reuptake Inhibitor: α-Pyrrolidinohexiophenone (α-PHP). PubMed Central. [Link]

• National Center for Biotechnology Information. 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone. PubChem. [Link]

• Westphal, F. et al. (2009). Mass and NMR Spectroscopic Characterization of 3,4-methylenedioxypyrovalerone: A Designer Drug With Alpha-Pyrrolidinophenone Structure. PubMed. [Link]

• Grapp, M. et al. (2016). GC-MS analysis of the designer drug α-pyrrolidinovalerophenone and its metabolites in urine and blood in an acute poisoning case. PubMed. [Link]

• United Nations Office on Drugs and Crime. (2016). Recommended methods for the identification and analysis of synthetic cathinones in seized materials. UNODC. [Link]

• Agilent Technologies. (2012). Determination of Bath Salts (Pyrovalerone Analogs) in Biological Samples. Agilent. [Link]

• Organic Chemistry Portal. Synthesis of α-Amino ketones, acids, esters, nitriles and related compounds. [Link]

• Shadbolt, K. et al. (2018). Stability of Synthetic Cathinones in Urine. Journal of Analytical Toxicology. [Link]

• Agilent Technologies. (2011). A Method for Analysis of MDPV, Pyrovalerone, and Naphryrone “Bath Salts” by GC-Ion Trap MS/MS. Agilent. [Link]

• Al-Senedi, K. & Morrison, C. (2020). Stability of synthetic cathinones in clinical and forensic toxicological analysis—Where are we now?. ResearchGate. [Link]

• Gimalova, F. A. et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. [Link]

• de Souza, G. P. et al. (2023). Direct Synthesis of α-Amino Ketones via Photochemical Nickel-Catalyzed Acyl–Aryl Cross-Coupling. ACS Omega. [Link]

• Gultyai, A. V. et al. (2023). Synthesis of α-amino carbonyl compounds: a brief review. Russian Chemical Reviews. [Link]

• DeJesus, O. T. et al. (2022). Reinforcing Effects of the Synthetic Cathinone α-Pyrrolidinopropiophenone (α-PPP) in a Repeated Extended Access Binge Paradigm. Frontiers in Psychiatry. [Link]

• Kavanagh, P. et al. (2016). Identification of pyrolysis products of the new psychoactive substance 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone hydrochloride (bk-2C-B) and its iodo analog bk-2C-I. ResearchGate. [Link]

• ResearchGate. Flakka (α-pyrrolidinovalerophenone, α-PVP) synthesis. [Link]

• ResearchGate. Recent advances in the synthesis of α-amino ketones. [Link]

• Office of Justice Programs. Improved Detection of Synthetic Cathinones in Forensic Toxicology Samples: Thermal Degradation and Analytical Considerations. OJP.gov. [Link]

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• 5. researchgate.net [researchgate.net]
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• 11. 3,4-Methylenedioxypyrovalerone (MDPV) and metabolites quantification in human and rat plasma by liquid chromatography-high resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Improving the Solubility of Novel Psychoactive Compounds

Introduction

Welcome to the Technical Support Center for solubility enhancement. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of formulating novel psychoactive substances (NPS). The therapeutic potential and analytical characterization of any compound are fundamentally linked to its solubility. Poor aqueous solubility is a major hurdle, impacting everything from in vitro assay consistency to in vivo bioavailability and therapeutic efficacy.[1][2] More than 40% of new chemical entities (NCEs) are practically insoluble in water, making solubility enhancement a critical step in the development pipeline.[1][3]

The landscape of NPS presents unique challenges. The rapid emergence of new chemical structures means that researchers often work with compounds that have little to no established physicochemical data.[4][5][6] Analogs of existing drugs may not share similar solubility profiles, and the lack of certified reference standards complicates initial characterization.[4][6]

This center provides a structured approach to troubleshooting common solubility issues. It is built on a foundation of scientific principles to not only offer solutions but to explain the causality behind them. Our goal is to empower you with the knowledge to make informed decisions, design robust experiments, and accelerate your research.

Troubleshooting Guide & FAQs

This section is formatted as a series of questions you might encounter during your experiments. Each answer provides a mechanistic explanation and a recommended course of action.

Section 1: Foundational Solubility Problems

Q1: My compound won't dissolve in aqueous buffer. Where do I even begin?

A: This is the most common starting point. The first step is to systematically characterize the physicochemical properties of your compound, as these will dictate the most effective solubilization strategy.

• Causality: Solubility is governed by the principle of "like dissolves like."[7] A compound's solubility in a given solvent is a function of its polarity, molecular size, and the energy required to overcome its crystal lattice structure.[8] For NPS, which are often lipophilic, aqueous environments are inherently challenging.

• Recommended Action Plan:

  • Determine Key Physicochemical Properties:

    • pKa: This is critical for ionizable compounds. The Henderson-Hasselbalch equation dictates that a compound's charge state changes with pH, dramatically affecting its solubility.[9][10] Weakly basic compounds are more soluble at pH < pKa, while weakly acidic compounds are more soluble at pH > pKa.[11]

    • LogP (Partition Coefficient): This measures the lipophilicity of your compound. A high LogP suggests that strategies using organic co-solvents or lipid-based systems may be more effective.[1]

    • Melting Point (MP): A high melting point often correlates with strong crystal lattice energy, which can be a barrier to dissolution. This might suggest that techniques which disrupt the crystal structure, such as creating amorphous solid dispersions or nanosuspensions, would be beneficial.

  • Initial Solubility Screen: Perform a rough solubility test in a small range of solvents with varying polarities (e.g., water, ethanol, DMSO, PEG 400). This provides an empirical basis for selecting a co-solvent or formulating a vehicle for further experiments.

Q2: My compound precipitates out of solution when I dilute my DMSO stock into an aqueous buffer. What is happening and how can I prevent it?

A: This is a classic issue of a compound crashing out of a supersaturated solution. It occurs when a drug is highly soluble in an organic solvent (like DMSO) but poorly soluble in the final aqueous medium.

• Causality: When the DMSO stock is added to the aqueous buffer, the overall solvent polarity dramatically increases. The compound, no longer in its preferred low-polarity environment, precipitates until its concentration falls to its maximum solubility in the new solvent mixture (its thermodynamic solubility limit).[12]

• Recommended Action Plan:

  • Reduce Final DMSO Concentration: Aim for the lowest possible final concentration of DMSO (ideally <1%, and often <0.1% for cell-based assays) that keeps your compound soluble.

  • Use Co-solvents: Instead of relying solely on DMSO, consider using a co-solvent system that is more miscible with water and can help bridge the polarity gap. Examples include ethanol, propylene glycol, or polyethylene glycols (PEGs).

  • Employ Surfactants: Adding a small amount of a non-ionic surfactant (e.g., Tween® 80, Polysorbate 80) can help.[1] Surfactants form micelles above their critical micelle concentration (CMC), creating hydrophobic pockets that can encapsulate the drug molecule and keep it dispersed in the aqueous phase.[1][7]

  • Consider Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic molecule from the aqueous environment and increasing its apparent solubility.[13][]

Section 2: pH and Salt Form Strategies

Q3: I've identified that my compound is a weak base. How do I use pH to my advantage?

A: For ionizable compounds, pH adjustment is one of the most powerful and straightforward methods for enhancing solubility.

• Causality: As a weak base, your compound will accept a proton (become positively charged) in an acidic environment (pH below its pKa). This ionized form is significantly more polar and thus more soluble in water than the neutral form.[11]

• Recommended Action Plan:

  • Determine the pKa: This is non-negotiable. You must know the pKa to select an appropriate buffer system.

  • Select a Buffer: Choose a buffer with a pH at least 1-2 units below the pKa of your compound. This ensures that the majority of the compound exists in its protonated, soluble form. For example, if your compound has a pKa of 8.5, using a buffer at pH 6.5 or lower would be a good starting point.

  • Caution: Be mindful of pH stability. Some compounds can degrade at extreme pH values.[11] Also, ensure the final pH of your solution is compatible with your downstream application (e.g., cell culture, animal dosing).

Q4: Would converting my compound to a salt form be a better long-term strategy than just adjusting pH?

A: Yes, salt formation is a robust and widely used strategy in pharmaceutical development for improving the solubility, dissolution rate, and stability of ionizable active pharmaceutical ingredients (APIs).

• Causality: Creating a salt of your API effectively pre-ionizes the molecule. When this solid salt form is introduced to an aqueous solution, it readily dissociates into its charged (and thus more soluble) form and its counter-ion, bypassing the energy barrier required to ionize the neutral solid.

• Recommended Action Plan:

  • Counter-ion Selection: For a basic drug, you would select an acidic counter-ion. Common choices include hydrochloride (HCl), sulfate, mesylate, and tartrate. The choice of counter-ion can influence not only solubility but also hygroscopicity, stability, and crystallinity.

  • Screening: A salt screening study is typically performed where the API is reacted with a variety of counter-ions to produce different salt forms. These forms are then characterized to find the one with the optimal balance of properties.

  • Consider Co-crystals: A related technique is co-crystallization, where the API is crystallized with a non-ionic "co-former."[1] This creates a new crystal structure with different physicochemical properties, often leading to enhanced solubility. For example, the carbamazepine:saccharin cocrystal has shown superior dissolution compared to carbamazepine alone.[1]

Section 3: Advanced Formulation Techniques

Q5: Standard methods aren't working for my highly lipophilic (high LogP) compound. What advanced strategies should I consider?

A: For very poorly soluble, lipophilic compounds, more advanced formulation strategies that move beyond simple aqueous systems are often necessary.

• Causality: These compounds have a strong thermodynamic preference for non-polar environments. The goal of advanced strategies is to create a delivery system that mimics such an environment, allowing the drug to remain dissolved until it can be absorbed.

• Recommended Action Plan:

  • Lipid-Based Drug Delivery Systems (LBDDS): These are formulations containing the drug dissolved in a mixture of lipids, surfactants, and co-solvents.[15][16] They are classified into several types (I, II, III, IV) based on their composition. Self-emulsifying drug delivery systems (SEDDS) or self-microemulsifying drug delivery systems (SMEDDS) are particularly effective.[17] When these systems come into contact with aqueous media (like in the gut), they spontaneously form fine emulsions or microemulsions, presenting the drug in a solubilized state with a large surface area for absorption.[18]

  • Nanosuspensions: This technique involves reducing the particle size of the drug down to the nanometer range (typically 200-600 nm).[1] According to the Noyes-Whitney equation, reducing particle size increases the surface area, which in turn increases the dissolution velocity.[17] Furthermore, the high surface curvature of nanoparticles increases the saturation solubility. Nanosuspensions can be prepared via top-down methods (media milling, high-pressure homogenization) or bottom-up methods (precipitation).[1][19]

  • Solid Dispersions: In this method, the drug is dispersed at a molecular level within a hydrophilic polymer matrix (e.g., PVP, PEGs).[1] This is often achieved by dissolving both the drug and the carrier in a common solvent and then removing the solvent (solvent evaporation method) or by melting the components together and then rapidly cooling the mixture (hot-melt extrusion).[1] The resulting solid is often in an amorphous state, which has higher energy and is more soluble than the stable crystalline form.

Data & Methodologies

Table 1: Comparison of Key Solubility Enhancement Techniques

Technique	Mechanism of Action	Advantages	Disadvantages	Best Suited For
pH Adjustment	Increases the fraction of the ionized, more soluble form of a drug.	Simple, cost-effective, well-understood.	Only applicable to ionizable drugs; risk of precipitation upon pH change; potential for drug degradation at pH extremes.	Weakly acidic or basic compounds.[9]
Salt Formation	Creates a solid form that is pre-ionized, leading to faster dissolution.	Significant solubility increase; can improve stability and handling properties.	Only applicable to ionizable drugs; requires screening for optimal counter-ion; can be hygroscopic.	Ionizable compounds intended for solid dosage forms.
Co-solvents	Reduces the polarity of the aqueous solvent, making it more favorable for lipophilic solutes.	Simple to prepare; useful for liquid formulations.	Potential for toxicity/irritation (e.g., high ethanol concentration); risk of precipitation on dilution.	Initial screening; preclinical liquid formulations.
Cyclodextrins	Encapsulates the hydrophobic drug in a central cavity, presenting a hydrophilic exterior.[13]	High solubilization capacity; can improve stability; masks taste/odor.	Limited by stoichiometry (1:1 or 1:2 complexes); can be expensive; potential for nephrotoxicity with some derivatives.[1]	A wide range of poorly soluble compounds, including those for oral and parenteral delivery.[]
Nanosuspension	Increases surface area and saturation solubility by reducing particle size to the nano-scale.[19]	Applicable to nearly all poorly soluble drugs; can improve bioavailability.	Requires specialized equipment (homogenizers, mills); potential for particle aggregation and instability.[20][21]	BCS Class II drugs (low solubility, high permeability).[1]
Lipid-Based Systems (LBDDS)	Drug is dissolved in a lipid/surfactant mixture that emulsifies in vivo.[15]	Excellent for highly lipophilic drugs; can enhance lymphatic uptake, bypassing first-pass metabolism.[17]	Complex formulations to develop and characterize; potential for GI side effects.	Highly lipophilic (high LogP) compounds.[16]

Experimental Protocols

Protocol 1: Kinetic Solubility Measurement by Nephelometry

This protocol provides a high-throughput method to assess the solubility of a compound when a DMSO stock is diluted into an aqueous buffer.

• Principle: Nephelometry measures the light scattered by insoluble particles (precipitate) in a solution.[22][23] A higher nephelometry signal corresponds to lower solubility. The concentration at which the signal begins to rise sharply above the background is the kinetic solubility limit.

• Materials:

  • Test compound dissolved in 100% DMSO (e.g., at 10 mM).

  • Aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

  • 384-well microplate.

  • Microplate nephelometer (e.g., BMG LABTECH NEPHELOstar® Plus).

• Methodology:

  • Prepare Serial Dilutions: In a 384-well plate, perform a serial dilution of your compound stock in 100% DMSO to create a range of concentrations.

  • Add Buffer: To a separate 384-well plate, add the aqueous buffer to each well.

  • Transfer Compound: Using a liquid handler or multichannel pipette, transfer a small, fixed volume of the DMSO compound dilutions into the corresponding wells of the buffer plate. This initiates the precipitation process. The final DMSO concentration should be consistent across all wells (e.g., 1%).

  • Incubate: Allow the plate to incubate for a set period (e.g., 2 hours) at a controlled temperature (e.g., 25°C) to allow the precipitation to equilibrate.

  • Measure: Read the plate on the microplate nephelometer.

  • Analyze Data: Plot the relative nephelometry units (RNU) against the compound concentration. The kinetic solubility is determined as the concentration at which the RNU value significantly increases.

Protocol 2: Preparation of a Cyclodextrin Inclusion Complex (Kneading Method)

This is a simple, common method for preparing drug-cyclodextrin complexes in a lab setting.[1]

• Principle: This method uses a small amount of solvent to form a paste, facilitating intimate contact and interaction between the drug and the cyclodextrin, which drives the formation of the inclusion complex.

• Materials:

  • Poorly soluble drug.

  • Beta-cyclodextrin (β-CD) or a derivative like Hydroxypropyl-β-CD (HP-β-CD).

  • Mortar and pestle.

  • Water/ethanol mixture (e.g., 1:1 v/v).

  • Vacuum oven.

• Methodology:

  • Calculate Molar Ratio: Determine the desired molar ratio of drug to cyclodextrin (a 1:1 ratio is a common starting point). Weigh out the corresponding amounts of each component.

  • Form Paste: Place the cyclodextrin in the mortar. Add a small amount of the water/ethanol solvent dropwise while triturating with the pestle to form a homogeneous, thick paste.

  • Add Drug: Add the drug to the paste and continue kneading for a specified period (e.g., 45-60 minutes). The mixture should remain a paste; add more solvent drops if it becomes too dry.

  • Dry: Spread the resulting mixture in a thin layer on a glass dish and dry it in a vacuum oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

  • Sieve: Crush the dried complex into a fine powder and pass it through a sieve to ensure uniformity.

  • Validation: The formation of the complex should be confirmed using analytical techniques such as Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared Spectroscopy (FTIR), or Nuclear Magnetic Resonance (NMR). The solubility of the complex should then be tested and compared to the free drug.

Visualizations

Decision Workflow for Solubility Enhancement

This diagram outlines a logical pathway for selecting a suitable solubility enhancement strategy based on the initial characterization of a novel compound.

Caption: A decision tree for selecting a solubility enhancement method.

Mechanism of Cyclodextrin Inclusion Complexation

This diagram illustrates how a hydrophobic drug molecule is encapsulated within the cavity of a cyclodextrin host.

Caption: Encapsulation of a drug within a cyclodextrin host molecule.

References

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Pharmaguideline. (n.d.). Solubility Enhancement Techniques. Pharmaguideline. [Link]

• Unacademy. (n.d.). Physicochemical Properties Of Drugs. Unacademy. [Link]

• University of the Pacific. (n.d.). Exp. 11 The influence of pH on solubility in water. University of the Pacific Scholarly Commons. [Link]

• Ascendia Pharma. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. [Link]

• Gaujac, A., et al. (2021). Analytical Challenges for Identification of New Psychoactive Substances. BrJAC. [Link]

• Today's Clinical Lab. (2021, November 16). Novel Psychoactive Substances: Testing Challenges and Strategies. Today's Clinical Lab. [Link]

• Rheolution. (n.d.). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution. [Link]

• University of Geneva. (n.d.). Why are novel psychoactive substances challenging toxicologists? Centre for Continuing and Distance Education. [Link]

• Pharmlabs. (n.d.). Factors Influencing the Solubility of Drugs. Pharmlabs. [Link]

• Whyte, B. (2023, April 6). Drug solubility: why testing early matters in HTS. BMG LABTECH. [Link]

• Lund University. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• Shrestha, H., Bala, R., & Arora, S. (2014). Lipid-Based Drug Delivery Systems. Journal of Pharmaceutics, 2014, 801820. [Link]

• Chemistry LibreTexts. (2019, January 3). 16.4: The Effects of pH on Solubility. Chemistry LibreTexts. [Link]

• Ascendia Pharma. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Ascendia Pharmaceutical Solutions. [Link]

• Popa, L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals. [Link]

• Pharmaffiliates. (2025, November 12). Key Challenges in Pharmaceutical Formulation Development and Evidence-Based Mitigation Strategies. Pharmaffiliates. [Link]

• Patel, V. R., & Agrawal, Y. K. (2011). Nanosuspension: An approach to enhance solubility of drugs. Journal of Advanced Pharmaceutical Technology & Research, 2(2), 81–87. [Link]

• Journal of medical pharmaceutical and allied sciences. (2012, December). Techniques for solubility enhancement of poorly soluble drugs: An overview. Journal of medical pharmaceutical and allied sciences. [Link]

• Dissolution Technologies. (2022, November 1). Dissolution Method Troubleshooting: An Industry Perspective. Dissolution Technologies. [Link]

• Ferrari, L. A. (2024, January 31). Novel psychoactive substances (NPS): Update, issues and challenges. Poison. [Link]

• Catalent. (2020, April 1). Benefits of Lipid-based Delivery Systems in Poorly Soluble Drugs. Catalent. [Link]

• Desai, M., et al. (2025, September 11). Insights from a Survey of Drug Formulation Experts: Challenges and Preferences in High-Concentration Subcutaneous Biologic Drug Development. AAPS PharmSciTech. [Link]

• ResearchGate. (2025, October 11). Nanosuspensions For Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. ResearchGate. [Link]

• SlideShare. (n.d.). PH and Solvent Effect on Drug Solubility. SlideShare. [Link]

• Eurasia Academic Publishing Group. (n.d.). Nanosuspensions for Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. Eurasia Academic Publishing Group. [Link]

• ResearchGate. (2025, August 9). Lipid-Based Drug Delivery Systems. ResearchGate. [Link]

• Patsnap. (2025, May 21). What are the physicochemical properties affecting drug distribution? Patsnap Synapse. [Link]

• International Journal of Pharmaceutical and Natural Sciences. (2015, August 30). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical and Natural Sciences. [Link]

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reducing experimental variability in cathinone research

<Technical Support Center: Reducing Experimental Variability in Cathinone Research >

Introduction for Senior Application Scientists

Welcome, researchers and drug development professionals. This guide is designed to serve as a technical support center for navigating the complexities of synthetic cathinone research. The inherent instability and diverse pharmacology of these compounds present significant challenges to achieving reproducible and reliable data. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common sources of experimental variability. By understanding the causality behind these issues and implementing robust protocols, we can enhance the scientific integrity of our collective work.

I. Core Directive: Understanding the Instability of Cathinones

Synthetic cathinones are β-keto amphetamines, and their chemical behavior is largely dictated by the ketone and amine functional groups.[1][2] This structure makes them susceptible to degradation, which is a primary source of experimental variability. Factors such as temperature, pH, and even the specific chemical structure of the cathinone analog can significantly impact its stability.[1] For instance, cathinones are generally most stable when frozen in acidic conditions and least stable in alkaline conditions at elevated temperatures.[1] Furthermore, the presence of certain substituents, like pyrrolidine or methylenedioxy groups, can confer greater stability.[1]

II. Frequently Asked Questions (FAQs)

This section addresses broad, common questions encountered in cathinone research.

Q1: Why am I seeing inconsistent results in my in vitro assays?

A1: Inconsistent in vitro results with cathinones can stem from several factors:

• Compound Degradation: Cathinones can degrade in solution, especially at room temperature or in non-acidic buffers.[1][3] This degradation can lead to a lower effective concentration of the active compound, resulting in variable pharmacological effects.

• Purity of the Compound: The purity of the synthetic cathinone used is critical. Impurities from the synthesis process can have their own biological activity, confounding the results.

• Assay Conditions: The specific conditions of your in vitro assay, such as temperature and the use of attached versus suspended cells, can influence the potency of cathinones.[4]

• Chirality: Many cathinone derivatives are chiral, and their enantiomers can exhibit different potencies and mechanisms of action.[5] Using a racemic mixture without characterizing the activity of individual enantiomers can introduce variability.[5]

Q2: My in vivo study results are not reproducible. What are the likely causes?

A2: Reproducibility issues in in vivo cathinone studies often arise from:

• Route of Administration and Formulation: The way a cathinone is administered (e.g., oral, intravenous) and its formulation can significantly affect its pharmacokinetics and, consequently, its behavioral and physiological effects.[6]

• Metabolism: The metabolic pathways of cathinones can vary depending on the specific analog and the animal model used, leading to different active metabolites and durations of action.[7]

• Animal Handling and Environmental Factors: Stress from handling and environmental variables (e.g., housing conditions, light-dark cycle) can influence the physiological and behavioral responses of animals to psychostimulants.

• Dose and Concentration Verification: Inaccurate dosing due to compound degradation in the dosing solution or errors in preparation can lead to significant variability.

Q3: How can I be sure of the identity and purity of my cathinone sample?

A3: Proper analytical characterization is essential. A combination of techniques is recommended for unambiguous identification and purity assessment:

• Presumptive Tests: Colorimetric tests, such as the Zimmermann test, can provide a preliminary indication of the presence of cathinones.[7][8][9]

• Confirmatory Techniques:

  • Gas Chromatography-Mass Spectrometry (GC-MS): Considered a gold-standard method for identifying and quantifying cathinones.[7] However, thermal degradation can be a concern for some analogs.[1]

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): A widely used and reliable technique for the identification of cathinones in various matrices, as it avoids the thermal degradation issues associated with GC-MS.[1]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information to confirm the chemical identity of the compound.

  • High-Performance Liquid Chromatography (HPLC): Can be used to determine the purity of the sample and for chiral separation of enantiomers.[5]

III. Troubleshooting Guides

These guides provide detailed, step-by-step solutions to specific experimental problems.

Guide 1: Chemical Synthesis and Compound Handling

Problem: Low yield or unexpected byproducts in cathinone synthesis.

Causality: Synthetic routes for cathinones can be sensitive to reaction conditions. Side reactions, such as dimerization or rearrangement, can occur, especially with labile compounds.[10]

Troubleshooting Protocol:

• Reaction Condition Optimization:

  • Temperature Control: Maintain precise temperature control throughout the reaction. Use an ice bath for exothermic reactions.

  • Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

  • Solvent Purity: Use high-purity, dry solvents to avoid side reactions.

• Purification Strategy:

  • Chromatography: Employ column chromatography with an appropriate stationary and mobile phase to separate the desired product from impurities.

  • Recrystallization: If the product is a solid, recrystallization can be an effective purification method.

• Structural Verification:

  • Confirm the structure of the final product and any major byproducts using NMR and MS analysis.

Problem: Degradation of cathinone reference standards and working solutions.

Causality: Cathinones are prone to degradation, influenced by temperature, pH, and light.[1][11] This instability can lead to inaccurate quantification and variable experimental outcomes.[12]

Troubleshooting Protocol:

• Storage Conditions:

  • Temperature: Store solid reference standards and stock solutions at -20°C or -80°C for long-term stability.[2][11]

  • Solvent: Prepare stock solutions in a slightly acidic solvent, such as methanol with 0.1% formic acid, to improve stability.[3]

  • Light Protection: Store all solutions in amber vials or protect them from light to prevent photodegradation.

• Working Solution Preparation:

  • Prepare fresh working solutions from stock solutions for each experiment.

  • Avoid repeated freeze-thaw cycles of stock solutions. Aliquot stock solutions into single-use vials.

• Stability Assessment:

  • Periodically re-analyze the purity and concentration of your reference standards and stock solutions using HPLC or LC-MS/MS to ensure their integrity.

Table 1: Recommended Storage Conditions for Cathinone Solutions

Storage Condition	Recommended For	Rationale
-20°C to -80°C	Long-term storage of solid compounds and stock solutions	Significantly slows degradation kinetics.[1][11]
4°C	Short-term storage (up to 14 days for some compounds)	Offers moderate stability for a limited time.[11]
Room Temperature	Avoid for storage	Leads to significant degradation over short periods.[3][11]

Guide 2: In Vitro Pharmacology

Problem: High variability in monoamine transporter uptake or release assays.

Causality: The interaction of cathinones with monoamine transporters (DAT, NET, and SERT) is a primary mechanism of their action.[5][13] Variability in these assays can be caused by several factors, including assay temperature and cell conditions.[4]

Troubleshooting Protocol:

• Assay Temperature Control:

  • Maintain a consistent and accurate temperature (typically 37°C) throughout the assay, as temperature can affect transporter kinetics and drug potency.[4]

• Cell Culture Consistency:

  • Use cells at a consistent passage number and confluency.

  • Be aware that using attached cells versus cells in suspension can affect the potency of some compounds.[4]

• Assay Buffer and pH:

  • Use a consistent buffer system and ensure the pH is stable throughout the experiment, as pH can affect cathinone stability.[1]

• Control Compounds:

  • Include well-characterized reference compounds (e.g., cocaine as a blocker, amphetamine as a releaser) in every assay to ensure the assay is performing as expected.[13]

Diagram 1: In Vitro Monoamine Transporter Assay Workflow

Caption: Workflow for a typical in vitro monoamine transporter uptake assay.

Guide 3: In Vivo Studies

Problem: Inconsistent behavioral or physiological responses in animal models.

Causality: The in vivo effects of cathinones are complex and can be influenced by a multitude of factors, including the specific drug, dose, route of administration, and the physiological state of the animal.[6][8][14]

Troubleshooting Protocol:

• Dosing Solution Preparation and Verification:

  • Prepare dosing solutions fresh daily.

  • Verify the concentration and stability of the cathinone in the dosing vehicle under the experimental conditions.

• Route of Administration:

  • Choose a route of administration that is relevant to the research question and ensure it is performed consistently.

  • Be aware that different routes can lead to different pharmacokinetic profiles.[6]

• Animal Acclimation and Handling:

  • Allow animals to acclimate to the experimental environment to reduce stress-induced variability.

  • Handle animals consistently across all experimental groups.

• Control Groups:

  • Include a vehicle control group in every experiment.

  • Consider including a positive control group with a well-characterized psychostimulant to benchmark the effects of the test cathinone.

• Data Analysis:

  • Use appropriate statistical methods to analyze the data and account for potential sources of variability.

  • Consider potential sex differences in the response to cathinones.

Diagram 2: Logical Flow for Troubleshooting In Vivo Variability

Caption: A decision tree for identifying sources of in vivo experimental variability.

IV. References

• Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples - PubMed. (2024-03-30). Retrieved from [Link]

• Long-Term Stability of Synthetic Cathinones in Forensic Toxicology Samples - Office of Justice Programs. Retrieved from [Link]

• Synthetic Cathinones’ Comprehensive Screening and Classification by Voltammetric and Chemometric Analyses: A Powerful Method for On-Site Forensic Applications | Analytical Chemistry - ACS Publications. (2024-10-25). Retrieved from [Link]

• Cathinone stability in solvents. | Download Scientific Diagram - ResearchGate. Retrieved from [Link]

• Extended Stability Evaluation of Selected Cathinones - Frontiers. (2020-11-12). Retrieved from [Link]

• Analytical Challenges for Identification of New Psychoactive Substances - BrJAC. (2021-09-29). Retrieved from [Link]

• Clinical and Public Health Challenge of Handling Synthetic Cathinone and Cannabinoid Abuse in Pediatric Care: A Narrative Review - MDPI. Retrieved from [Link]

• Stability of Synthetic Cathinones in Blood | Journal of Analytical Toxicology | Oxford Academic. (2017-08-31). Retrieved from [Link]

• Synthetic cathinones drug profile | - European Union. Retrieved from [Link]

• Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials - Unodc. Retrieved from [Link]

• Hazard Characterization of Synthetic Cathinones Using Viability, Monoamine Reuptake, and Neuronal Activity Assays - Frontiers. (2020-01-28). Retrieved from [Link]

• Toxicological Analysis of Intoxications with Synthetic Cathinones - Oxford Academic. (2021-10-01). Retrieved from [Link]

• 4-Isobutylmethcathinone—A Novel Synthetic Cathinone with High In Vitro Cytotoxicity and Strong Receptor Binding Preference of Enantiomers - MDPI. (2022-11-30). Retrieved from [Link]

• Synthetic Cathinones: Recent Developments, Enantioselectivity Studies and Enantioseparation Methods - MDPI. Retrieved from [Link]

• Structure–Activity Relationship of Synthetic Cathinones: An Updated Review. (2024-08-06). Retrieved from [Link]

• The clinical challenges of synthetic cathinones - PMC - PubMed Central. Retrieved from [Link]

• Recommended methods for the identification and analysis of synthetic cathinones in seized materials - unodc. Retrieved from [Link]

• Neuropharmacology of Synthetic Cathinones - PMC - PubMed Central. Retrieved from [Link]

• Comprehensive review of the detection methods for synthetic cannabinoids and cathinones. Retrieved from [Link]

• Synthetic Cathinones: Epidemiology, Toxicity, Potential for Abuse, and Current Public Health Perspective - MDPI. Retrieved from [Link]

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Reference Data & Comparative Studies

purity analysis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone samples

An Expert's Comparative Guide to the Purity Analysis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone and Related Compounds

Introduction

2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone is a synthetic compound featuring a pyrrolidine ring, a ketone group, and a methylamino moiety. Due to the limited availability of specific analytical protocols for this exact molecule in peer-reviewed literature, this guide provides a comprehensive framework for its purity analysis by drawing parallels with structurally similar, well-characterized compounds, such as synthetic cathinones. The principles and methodologies discussed herein are grounded in established analytical chemistry practices for the quality control and forensic analysis of novel psychoactive substances.

This guide is intended for researchers, analytical scientists, and drug development professionals. It offers a comparative analysis of key analytical techniques, delving into the rationale behind methodological choices to ensure robust and reliable purity assessments.

Anticipated Impurities in 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone Synthesis

A critical aspect of purity analysis is the identification of potential impurities. Based on common synthetic routes for analogous β-ketoamines, the following impurities can be anticipated:

• Unreacted Starting Materials: Such as pyrrolidine and 2-bromo-1-(methylamino)ethanone (or its precursors).

• By-products from Side Reactions: Including products of over-alkylation, dimerization, or polymerization.

• Reagents and Catalysts: Residual acids, bases, or catalysts used during the synthesis.

• Degradation Products: Resulting from instability of the final compound under specific storage conditions (e.g., temperature, light, humidity).

Comparative Analysis of Analytical Techniques for Purity Determination

The selection of an appropriate analytical technique is paramount for accurate purity assessment. Here, we compare the most relevant methods for the analysis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the purity analysis of non-volatile and thermally labile compounds, which is often the case for synthetic cathinones and related molecules.

• Expertise & Experience: The choice of a reversed-phase (e.g., C18) column is typically the first line of approach due to the moderate polarity of the target molecule. The mobile phase usually consists of a mixture of an aqueous buffer (e.g., ammonium formate or acetate) and an organic solvent (e.g., acetonitrile or methanol), run in a gradient mode to ensure the elution of compounds with a wide range of polarities. A Diode Array Detector (DAD) is invaluable for initial method development, providing spectral information that can help in peak identification and purity assessment. For unambiguous identification and quantification, coupling HPLC with a mass spectrometer (LC-MS) is the gold standard.

• Trustworthiness: A well-developed HPLC method should demonstrate specificity, linearity, accuracy, and precision. Peak purity analysis using a DAD can provide an initial indication of co-eluting impurities. However, for definitive purity assessment, especially for previously uncharacterized impurities, LC-MS is recommended.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and thermally stable compounds.

• Expertise & Experience: While highly effective, GC-MS analysis of compounds like 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone can present challenges. The presence of the amine group can lead to peak tailing on standard non-polar columns. Furthermore, thermal degradation in the hot injector port is a possibility. Derivatization of the amine group (e.g., with trifluoroacetic anhydride) can improve chromatographic performance and volatility, but adds complexity to the sample preparation and may introduce artifacts.

• Trustworthiness: The mass spectrum provides a molecular fingerprint that is highly specific and can be compared against spectral libraries for identification. However, the potential for on-column degradation or incomplete derivatization must be carefully evaluated during method validation to ensure the quantitative accuracy of the results.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

¹H NMR is not only a primary tool for structural elucidation but can also be used for quantitative analysis (qNMR) to determine the purity of a sample without the need for a reference standard of the compound itself.

• Expertise & Experience: For qNMR, a certified internal standard with a known concentration is added to the sample. The purity of the target analyte is then calculated by comparing the integral of a specific, well-resolved proton signal from the analyte with the integral of a known proton signal from the internal standard. This technique is particularly powerful as it is a primary analytical method and does not rely on the response factor of the analyte, which is a requirement for chromatographic techniques.

• Trustworthiness: qNMR is considered one of the most accurate methods for purity determination. Its reliability hinges on the careful selection of a suitable internal standard that does not have overlapping signals with the analyte, the precise weighing of the sample and standard, and ensuring complete dissolution.

In-depth Experimental Protocols

Protocol 1: HPLC-DAD Method for Purity Analysis

• Sample Preparation: Accurately weigh approximately 1 mg of the 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone sample and dissolve it in 1 mL of mobile phase A to prepare a 1 mg/mL stock solution. Further dilute as necessary.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in water, pH 3.0.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • Detection: Diode Array Detector (DAD) at 254 nm and 280 nm.

• Data Analysis: Integrate the peak areas of all observed peaks. Calculate the purity of the main peak as a percentage of the total peak area. Perform peak purity analysis using the DAD software.

Protocol 2: GC-MS Method for Impurity Profiling

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of a suitable solvent like methanol. (Optional Derivatization: To a 100 µL aliquot, add 50 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and heat at 70°C for 30 minutes).

• GC-MS Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: m/z 40-500.

• Data Analysis: Identify the main peak and any impurity peaks by comparing their mass spectra with reference libraries (e.g., NIST, Wiley).

Data Presentation and Comparison

Analytical Technique	Principle	Advantages	Disadvantages	Primary Application
HPLC-DAD/MS	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Suitable for non-volatile and thermally labile compounds; High resolution and sensitivity; MS coupling provides structural information.	Requires reference standards for quantification; Can be more complex to develop methods.	Quantitative purity determination and impurity identification.
GC-MS	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	High separation efficiency; Provides definitive structural information through mass spectra.	Not suitable for non-volatile or thermally unstable compounds; Derivatization may be required.	Screening for volatile impurities and identification of unknown components.
qNMR	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Primary analytical method; Does not require a reference standard of the analyte; Provides structural information.	Lower sensitivity compared to chromatographic methods; Requires a high-field NMR spectrometer.	Accurate determination of absolute purity and structural confirmation.
FTIR	Absorption of infrared radiation by molecular vibrations.	Fast and non-destructive; Provides information about functional groups present.	Not suitable for quantification of impurities; Not ideal for complex mixtures.	Rapid identity confirmation and detection of gross functional group impurities.

Workflow for Purity Analysis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone

Caption: A comprehensive workflow for the purity analysis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone.

Conclusion

The purity analysis of 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone requires a multi-faceted approach. While HPLC stands out as the primary technique for routine purity assessment due to its versatility with non-volatile compounds, a combination of methods provides the most comprehensive and trustworthy results. GC-MS is invaluable for identifying volatile impurities, and qNMR offers an orthogonal, highly accurate method for determining absolute purity. The choice of methodology should be guided by the specific requirements of the analysis, the nature of the expected impurities, and the available instrumentation. A thorough validation of the chosen method is essential to ensure the reliability of the generated data.

References

• United Nations Office on Drugs and Crime (UNODC). (2013). Recommended methods for the Identification and Analysis of Synthetic Cathinones. UNODC. [Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2017). Analytical methods for the characterization of new psychoactive substances (NPS). EMCDDA. [Link]

• Pauli, G. F., Chen, S. N., & Simmler, C. (2013). Importance of Purity in Chemical and Biological Research. Journal of medicinal chemistry, 56(23), 9220–9231. [Link]

• U.S. Food and Drug Administration. (2015). Validation of Chromatographic Methods. Center for Drug Evaluation and Research (CDER). [Link]

A Researcher's Guide to Bridging the Gap: Comparing In Vitro and In Vivo Effects of Novel Psychoactive Substances

For researchers, scientists, and drug development professionals navigating the complex landscape of novel psychoactive substances (NPS), understanding the full spectrum of a compound's activity is paramount. The journey from initial chemical synthesis to a comprehensive pharmacological profile necessitates a multi-faceted approach, critically examining effects from the molecular level to the whole organism. This guide provides an in-depth comparison of in vitro and in vivo methodologies for evaluating NPS, offering not just protocols, but the strategic reasoning behind their application. We will explore how to harness the strengths of both approaches to build a robust and reliable understanding of a substance's psychoactive potential and associated risks.

The In Vitro-In Vivo Dichotomy: A Necessary Partnership

The fundamental distinction between in vitro ("in glass") and in vivo ("within the living") studies lies in the experimental environment.[1] In vitro experiments are conducted outside of a living organism, typically using isolated cells, tissues, or receptors in a controlled laboratory setting.[1][2] This approach offers high throughput, cost-effectiveness, and the ability to dissect specific molecular and cellular mechanisms.[1] Conversely, in vivo studies are performed within a whole, living organism, such as a rodent model.[2] These experiments provide invaluable insights into the complex interplay of physiological systems and how a substance's effects manifest at the behavioral level.[3]

While in vitro assays are powerful for initial screening and mechanistic studies, they often oversimplify the intricate biological processes that occur in a living being.[4] Factors such as metabolism, drug distribution, and the influence of various organ systems can significantly alter a compound's effects, leading to discrepancies between in vitro predictions and in vivo outcomes.[4][5] Therefore, a comprehensive evaluation of an NPS relies on the synergistic use of both in vitro and in vivo models. In vitro findings guide the design and hypotheses for in vivo studies, while in vivo results validate and provide physiological context to the in vitro data.[1]

In Vitro Evaluation: Uncovering Molecular Interactions

In vitro assays are the frontline in characterizing the pharmacological profile of an NPS. They allow for the precise measurement of a compound's affinity for and activity at specific molecular targets.

Key In Vitro Assays for NPS

Two of the most informative in vitro assays for psychoactive substances are receptor binding assays and functional assays.

• Receptor Binding Assays: These assays determine the affinity of a compound for a specific receptor.[2] A common method is the competitive radioligand binding assay, which measures how effectively an NPS competes with a radiolabeled ligand of known affinity for a receptor. The result is expressed as the inhibition constant (Ki), with a lower Ki value indicating a higher binding affinity.[2]

• Functional Assays: These assays measure the biological response elicited by a compound upon binding to its target. For many NPS, this involves measuring their ability to either inhibit or stimulate the reuptake of neurotransmitters by monoamine transporters.[6] The potency of a compound in a functional assay is typically expressed as the half-maximal effective concentration (EC50) or the half-maximal inhibitory concentration (IC50).[7]

Experimental Protocol: Radioligand Binding Assay for Dopamine Transporter (DAT)

This protocol outlines a standard filtration binding assay to determine the Ki of an NPS at the dopamine transporter.

1. Membrane Preparation:

• Homogenize tissue or cells expressing the dopamine transporter in a cold lysis buffer.
• Centrifuge the homogenate to pellet the cell membranes.
• Wash the membrane pellet and resuspend it in a suitable assay buffer.[3]
• Determine the protein concentration of the membrane preparation.[3]

2. Assay Procedure:

• In a 96-well plate, combine the membrane preparation, a known concentration of a radioligand specific for DAT (e.g., [³H]WIN 35,428), and varying concentrations of the test NPS.[3]
• Incubate the plate to allow the binding to reach equilibrium.[3]
• Rapidly filter the contents of each well through a glass fiber filter to separate the bound radioligand from the unbound.[3]
• Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.[3]

3. Data Analysis:

• Measure the radioactivity retained on the filters using a scintillation counter.[3]
• Plot the percentage of radioligand binding against the concentration of the NPS.
• Calculate the IC50 value, which is the concentration of the NPS that inhibits 50% of the specific binding of the radioligand.
• Convert the IC50 value to a Ki value using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.[3]

Causality Behind Experimental Choices: The use of a radiolabeled ligand with high affinity and specificity for the target receptor is crucial for accurate results. The filtration step is a critical control to ensure that only the radioligand bound to the receptor is measured.

Experimental Protocol: Functional Monoamine Transporter Uptake Assay

This protocol describes a cell-based assay to measure the inhibition of dopamine uptake by an NPS.

1. Cell Culture and Plating:

• Culture cells stably or transiently expressing the human dopamine transporter (hDAT) in a 96-well plate.[6]
• Allow the cells to form a confluent monolayer.[8]

2. Assay Procedure:

• Wash the cells with a suitable buffer.
• Pre-incubate the cells with varying concentrations of the test NPS.[9]
• Initiate the uptake reaction by adding a known concentration of a radiolabeled substrate for DAT (e.g., [³H]dopamine).[6]
• Incubate for a specific time to allow for substrate uptake.[6]
• Terminate the uptake by rapidly washing the cells with ice-cold buffer.[6]

3. Data Analysis:

• Lyse the cells and measure the amount of radioactivity taken up by the cells using a scintillation counter.[6]
• Plot the percentage of dopamine uptake inhibition against the concentration of the NPS.
• Determine the IC50 value, representing the concentration of the NPS that inhibits 50% of dopamine uptake.[6]

Causality Behind Experimental Choices: Using cells that express the specific transporter of interest ensures that the measured effect is target-specific. The short incubation time for uptake is critical to measure the initial rate of transport and avoid confounding factors like substrate metabolism.

In Vivo Evaluation: Observing the Whole-Organism Response

In vivo studies are essential for understanding how the molecular actions of an NPS translate into physiological and behavioral effects in a living organism.

Key In Vivo Models for NPS

• Locomotor Activity: Changes in spontaneous movement are a hallmark of many psychoactive substances.[1] Increased locomotor activity can indicate stimulant effects, while decreased activity may suggest sedative or depressant properties.

• Intracranial Self-Stimulation (ICSS): This model is used to assess the abuse liability of a substance.[10] Animals are trained to perform a task (e.g., press a lever) to receive electrical stimulation in a brain region associated with reward.[10] Drugs with abuse potential typically enhance the rewarding effects of the stimulation, leading to an increase in the rate of responding.[11]

• Microdialysis: This technique allows for the direct measurement of neurotransmitter levels in specific brain regions of freely moving animals.[12] By implanting a microdialysis probe, researchers can collect samples of the extracellular fluid and analyze them for changes in neurotransmitter concentrations following drug administration.[13]

Experimental Protocol: Rodent Locomotor Activity Test

This protocol details a standard open-field test to assess the effects of an NPS on locomotor activity.

1. Acclimation:

• Bring the animals to the testing room and allow them to acclimate for at least 30-60 minutes to minimize stress-induced behavioral changes.[1]

2. Habituation:

• Place each animal in the open-field arena and allow it to explore freely for a set period (e.g., 30 minutes) on the day before the test to establish a baseline activity level.

3. Drug Administration and Testing:

• On the test day, administer the NPS or a vehicle control to the animals.
• Immediately place the animal back into the open-field arena.
• Record locomotor activity using an automated system with infrared beams or video tracking software for a specified duration (e.g., 60 minutes).[1][14]

4. Data Analysis:

• Quantify parameters such as total distance traveled, time spent moving, and rearing frequency.
• Compare the locomotor activity of the drug-treated group to the vehicle-treated group to determine the effect of the NPS.

Causality Behind Experimental Choices: The habituation phase is crucial to reduce the influence of novelty-induced exploration on the measurement of drug-induced locomotor activity. Automated recording systems provide objective and detailed data on various aspects of movement.

Experimental Protocol: In Vivo Microdialysis for Dopamine Measurement

This protocol outlines the use of microdialysis to measure NPS-induced changes in dopamine levels in the nucleus accumbens, a key brain region for reward.

1. Surgical Implantation:

• Surgically implant a guide cannula directed at the nucleus accumbens of an anesthetized animal.
• Allow the animal to recover from surgery.

2. Microdialysis Procedure:

• On the day of the experiment, insert a microdialysis probe through the guide cannula.
• Perfuse the probe with an artificial cerebrospinal fluid at a slow, constant rate.[12]
• Collect baseline dialysate samples to establish stable neurotransmitter levels.
• Administer the NPS and continue to collect dialysate samples at regular intervals.[13]

3. Sample Analysis:

• Analyze the dopamine concentration in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-EC).[13]

4. Data Analysis:

• Express the dopamine levels in each post-drug sample as a percentage of the average baseline concentration.
• Compare the changes in dopamine levels between the drug-treated and vehicle-treated groups.

Causality Behind Experimental Choices: Targeting the nucleus accumbens is important for studying the rewarding effects of drugs. The use of a slow perfusion rate allows for efficient recovery of neurotransmitters from the extracellular space.

Bridging the Divide: Correlating In Vitro and In Vivo Data

The ultimate goal is to establish a clear relationship between a compound's in vitro activity and its in vivo effects. A strong correlation can enhance the predictive power of in vitro screening and accelerate the drug development process.

Comparative Data for Synthetic Cathinones

Synthetic cathinones are a class of NPS that primarily act on monoamine transporters.[12]

Compound	In Vitro Ki (nM) at DAT	In Vitro Ki (nM) at NET	In Vitro Ki (nM) at SERT	In Vivo Effect (Locomotor Activity)
MDPV	14.2	39.5	3370	Potent stimulant
Mephedrone	1290	2590	500	Stimulant
Methylone	2270	4680	320	Stimulant

Data compiled from multiple sources.[12][15]

Analysis: MDPV exhibits a much higher affinity for DAT and NET compared to mephedrone and methylone, which correlates with its potent stimulant effects observed in vivo. The lower affinity of mephedrone and methylone for these transporters is consistent with their less potent, though still significant, stimulant properties.

Comparative Data for Synthetic Cannabinoids

Synthetic cannabinoids are a diverse group of NPS that act as agonists at cannabinoid receptors (CB1 and CB2).[16]

Compound	In Vitro EC50 (nM) at CB1	In Vitro EC50 (nM) at CB2	In Vivo Effect (Hypothermia in mice)
JWH-018	9.0	2.94	Potent induction of hypothermia
UR-144	150	20	Weaker induction of hypothermia
Δ⁹-THC	40.7	36.4	Moderate induction of hypothermia

Data compiled from multiple sources.[16][17][18]

Analysis: JWH-018 is a potent agonist at both CB1 and CB2 receptors, which is consistent with its strong hypothermic effects in mice. UR-144, with a lower potency at the CB1 receptor, produces a weaker hypothermic response. Δ⁹-THC, the primary psychoactive component of cannabis, has a moderate potency at CB1 and induces a corresponding moderate decrease in body temperature.

Navigating the Discrepancies: When In Vitro and In Vivo Diverge

It is not uncommon for a compound's in vivo effects to differ from what would be predicted based on its in vitro profile. Understanding the reasons for these discrepancies is crucial for accurate risk assessment and drug development.

Common Causal Factors for Poor In Vitro-In Vivo Correlation:

• Metabolic Instability: A compound that is highly potent in vitro may be rapidly metabolized in vivo, leading to a much weaker or shorter-lasting effect.[19][20] Conversely, a less active parent compound may be converted to a more potent metabolite.[20]

• Pharmacokinetics: The absorption, distribution, metabolism, and excretion (ADME) properties of a drug can significantly influence its concentration at the target site in vivo. Poor bioavailability or rapid clearance can result in lower than expected efficacy.

• Off-Target Effects: An NPS may interact with other receptors or biological targets in vivo that were not assessed in the initial in vitro screening, leading to unexpected side effects or a different overall pharmacological profile.

• Complexity of In Vivo Systems: In vitro assays cannot fully replicate the complex interplay of neural circuits, hormonal influences, and other physiological factors that can modulate a drug's effects in a living organism.[4][5]

The Future of NPS Evaluation: Advanced In Vitro Models

To bridge the gap between in vitro and in vivo studies, researchers are developing more sophisticated in vitro models that better mimic the complexity of living tissues.

• 3D Cell Cultures and Organoids: These models allow cells to grow in three-dimensional structures that more closely resemble the architecture of native tissues.[21] This can provide a more accurate representation of cell-cell interactions and drug responses.[21]

• Organs-on-a-Chip: These microfluidic devices contain living cells in a system that mimics the structure and function of human organs.[8] They can be used to study the effects of drugs on multiple cell types simultaneously and to assess drug transport and metabolism.[8]

Visualizing the Workflow and Signaling Pathways

Experimental Workflow for NPS Evaluation

Caption: A typical experimental workflow for the evaluation of novel psychoactive substances.

Signaling Pathway of a Synthetic Cathinone (Dopamine Transporter Inhibitor)

Caption: Mechanism of action of a dopamine transporter inhibitor synthetic cathinone.

Conclusion

The comprehensive evaluation of novel psychoactive substances demands a thoughtful and integrated approach that leverages the strengths of both in vitro and in vivo methodologies. While in vitro assays provide crucial information on molecular targets and mechanisms of action, in vivo studies are indispensable for understanding the physiological and behavioral consequences of these interactions. By carefully designing experiments, critically analyzing the data, and acknowledging the potential for discrepancies, researchers can build a robust understanding of an NPS's pharmacological profile. The continued development of advanced in vitro models holds the promise of further bridging the gap between these two essential domains, ultimately leading to more accurate predictions of a substance's effects in humans and enhancing public health and safety.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone

Executive Summary: The Precautionary Principle in Practice

This guide provides essential safety and operational protocols for handling 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone. A thorough review of publicly available safety data reveals a critical absence of a specific Safety Data Sheet (SDS) for this compound.[1] However, its structural classification as a substituted cathinone—a class of compounds known for potent physiological effects—and its relation to pyrrolidinone structures, which can present irritation hazards, mandates a conservative and rigorous approach to safety.[2][3][4]

Therefore, this document is built upon the precautionary principle : in the absence of comprehensive toxicological data, 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone must be treated as a hazardous substance. We will assume it poses risks of skin and eye irritation, is harmful upon inhalation or dermal absorption, and may exhibit significant systemic toxicity.[5][6] The following protocols are designed to provide a robust barrier, ensuring the safety of all laboratory personnel.

Hazard Analysis Based on Structural Analogs

Understanding the risk profile of a novel compound begins with analyzing its structural relatives.

• Pyrrolidinone Backbone: Chemicals in the pyrrolidinone family are known to be skin and eye irritants.[2][7][8] N-Methyl-2-pyrrolidone, for example, is classified as a skin irritant (Category 2), a serious eye irritant (Category 2), and a reproductive toxin (Category 1B).[5] It is logical to assume that 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone could present similar localized hazards upon contact.

• Substituted Cathinone Class: Synthetic cathinones are pharmacologically active substances, often designed as central nervous system stimulants.[3][9] Their handling carries the risk of unintended physiological effects if absorbed. Side effects associated with this class include cardiovascular disorders and hyperthermia.[3][4] Therefore, preventing systemic exposure through dermal, inhalation, or ingestion routes is paramount.

Given these facts, all handling procedures must be executed within primary engineering controls, such as a certified chemical fume hood, to minimize inhalation exposure.[5] Personal Protective Equipment (PPE) serves as the critical final barrier.

Core PPE Requirements for Laboratory Operations

The selection of PPE must correspond to the risk level of the procedure being performed. For all work involving 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone, operations should, at a minimum, begin at a "Moderate" risk level. Any procedure involving powders, aerosols, or large quantities necessitates elevating to a "High" risk protocol.

Risk Level	Gloves	Gown/Body Protection	Eye/Face Protection	Respiratory Protection
Moderate	Double Nitrile Gloves	Disposable, solid-front, back-closing gown with knit cuffs	Chemical splash goggles	Required if outside of fume hood: N95 or higher respirator.[10]
High	Double Nitrile Gloves (change outer glove frequently)	Coated, disposable "bunny suit" or coverall tested for chemical resistance.[11]	Chemical splash goggles and a full-face shield	Required: Elastomeric half-mask or full-face respirator with P100 filters.[12]

Procedural Guide: From Preparation to Disposal

Adherence to a strict, step-by-step workflow is non-negotiable for ensuring safety. This process validates the integrity of the protective barrier at every stage.

PPE Selection and Donning Workflow

The following diagram outlines the decision-making process for appropriate PPE selection and use.

Sources

• 1. 2-(Methylamino)-1-(pyrrolidin-1-yl)ethanone | C7H14N2O | CID 7131536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. mdpi.com [mdpi.com]
• 4. apps.usfa.fema.gov [apps.usfa.fema.gov]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. carlroth.com [carlroth.com]
• 8. carlroth.com [carlroth.com]
• 9. researchgate.net [researchgate.net]
• 10. gerpac.eu [gerpac.eu]
• 11. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 12. m.youtube.com [m.youtube.com]